1-(Chlorosulfonyl)piperidine-3-carboxylic acid: Technical Profile & Application Guide
This guide provides an in-depth technical analysis of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid (CAS 1935466-78-6), a bifunctional heterocyclic building block critical for Fragment-Based Drug Discovery (FBDD) and co...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid (CAS 1935466-78-6), a bifunctional heterocyclic building block critical for Fragment-Based Drug Discovery (FBDD) and combinatorial library synthesis.
Executive Summary
1-(Chlorosulfonyl)piperidine-3-carboxylic acid is a specialized bifunctional scaffold featuring a piperidine core substituted with a carboxylic acid at the C3 position and a highly reactive chlorosulfonyl group at the N1 position. This unique substitution pattern allows for orthogonal functionalization: the sulfonyl chloride serves as a potent electrophile for sulfonamide formation, while the carboxylic acid provides a handle for amide coupling or esterification. It is predominantly utilized in the synthesis of GABA uptake inhibitors , enzyme inhibitors , and GPCR ligands where the piperidine ring acts as a privileged structure.
Chemical Identity & Properties
Nomenclature & Identifiers
Property
Detail
Chemical Name
1-(Chlorosulfonyl)piperidine-3-carboxylic acid
CAS Number
1935466-78-6
Molecular Formula
Molecular Weight
227.67 g/mol
Core Scaffold
Nipecotic Acid (Piperidine-3-carboxylic acid)
Functional Groups
Sulfonyl Chloride (), Carboxylic Acid ()
Physicochemical Profile (Predicted)
Note: As a specialized intermediate, empirical data is limited. Values below are derived from structural analogs (e.g., N-chlorosulfonyl piperidine).
Physical State: Off-white to pale yellow solid.
Solubility: Soluble in polar aprotic solvents (DMF, DMSO, Acetonitrile), DCM, and THF. Reacts violent with water/alcohols.
Stability: Hygroscopic. The sulfonyl chloride moiety is moisture-sensitive and will hydrolyze to the sulfonic acid (
) and HCl upon exposure to atmospheric humidity.
Acidity (pKa): The carboxylic acid proton has a predicted pKa
3.5–4.0. The sulfonyl group is electron-withdrawing, potentially lowering the pKa of the carboxylic acid slightly compared to nipecotic acid.
Synthesis & Preparation Protocol
The synthesis of 1-(chlorosulfonyl)piperidine-3-carboxylic acid typically proceeds via the direct chlorosulfonylation of nipecotic acid. This protocol requires strict anhydrous conditions to prevent hydrolysis of the product.
Reaction Mechanism
The secondary amine of the nipecotic acid acts as a nucleophile, attacking the sulfur atom of the chlorosulfonating agent.
Figure 1: Synthesis pathway via direct chlorosulfonylation.
Laboratory Protocol (Standardized)
Safety Warning: Chlorosulfonic acid is highly corrosive and reacts explosively with water.[1] Perform all steps in a fume hood.
Preparation: Charge a flame-dried round-bottom flask with Nipecotic Acid (1.0 eq) and dry Dichloromethane (DCM) (0.5 M concentration).
Base Addition: Add Triethylamine (TEA) (2.5 eq) to scavenge HCl. Cool the mixture to
under atmosphere.
Sulfonylation: Dropwise add Sulfuryl Chloride (
) (1.2 eq) dissolved in DCM over 30 minutes. Maintain temperature .
Alternative: Use Chlorosulfonic acid (
) in excess without base if the carboxylic acid tolerates highly acidic conditions, but the TEA/ method is milder.
Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (Note: Product is unstable on silica; use rapid visualization or NMR aliquot).
Workup:
Dilute with cold DCM.
Wash rapidly with ice-cold 5% HCl (to remove TEA) and then ice-cold brine.
Critical: Dry organic layer over
immediately and filter.
Isolation: Concentrate in vacuo at low temperature (
) to yield the crude sulfonyl chloride. Use immediately for the next step or store under inert gas at .
Applications in Drug Discovery[4][8][9][10]
This compound is a "linchpin" scaffold, allowing researchers to grow molecules in two distinct vectors.
Divergent Synthesis Strategy
The reactivity order is Sulfonyl Chloride > Carboxylic Acid .
Vector 1 (N-Terminus): The sulfonyl chloride reacts with primary/secondary amines to form Sulfonamides .
Vector 2 (C-Terminus): The carboxylic acid reacts with amines/alcohols to form Amides/Esters .
Figure 2: Divergent reactivity profile for library generation.
Therapeutic Relevance[5]
GABA Reuptake Inhibitors: Analogs of Tiagabine (which contains a nipecotic acid core) can be synthesized by modifying the N-position with sulfonyl linkers to alter lipophilicity and metabolic stability.
mGluR Modulators: Sulfonamide derivatives of piperidine-3-carboxylic acid have shown affinity for metabotropic glutamate receptors.
Fragment Libraries: The high polarity and defined stereochemistry (if chiral starting material is used) make it ideal for exploring polar surface area interactions in protein binding pockets.
Handling & Safety Guidelines
Hazard Identification
H314: Causes severe skin burns and eye damage.
H290: May be corrosive to metals.
EUH014: Reacts violently with water.
Storage Protocol
Atmosphere: Store strictly under Argon or Nitrogen.
Temperature:
(Freezer).
Container: Tightly sealed glass vial with a Teflon-lined cap; Parafilm sealing recommended.
Shelf Life: Unstable; best used within 48 hours of synthesis or receipt.
References
Nipecotic Acid Scaffold Properties
PubChem.[2][3] "Nipecotic Acid (CID 4498)." National Library of Medicine. Accessed Feb 2026.[3] [Link]
General Chlorosulfonylation Protocols
Cremlyn, R. J. "Chlorosulfonic Acid: A Versatile Reagent."[1] Royal Society of Chemistry, 2002. (Standard reference for chlorosulfonic acid chemistry).
Piperidine Applications in Medicinal Chemistry
Abdelshaheed, M., et al.[4] "Piperidine nucleus in the field of drug discovery."[4][5][6] Future Journal of Pharmaceutical Sciences, 2021.[4] [Link]
Synthesis of N-Sulfonyl Piperidines
Vinokurov, A. D., et al. "Biologically active 4-arylpiperidine-3-carboxylic acid derivatives."[7] Molecules, 2022. (Context on functionalizing piperidine-3-carboxylic acids).
Nipecotic Acid N-Sulfonyl Derivatives: A Technical Guide to GAT-1 Inhibitor Design
Executive Summary This technical guide addresses the design, synthesis, and biological evaluation of N-sulfonyl derivatives of nipecotic acid (piperidine-3-carboxylic acid). While nipecotic acid is a potent inhibitor of...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide addresses the design, synthesis, and biological evaluation of N-sulfonyl derivatives of nipecotic acid (piperidine-3-carboxylic acid). While nipecotic acid is a potent inhibitor of the GABA Transporter 1 (GAT-1), its zwitterionic nature prevents blood-brain barrier (BBB) penetration. The strategic reaction of nipecotic acid with sulfonyl chloride (
) reagents generates N-sulfonamido-nipecotic acid derivatives . These compounds retain the pharmacophore required for GAT-1 recognition while introducing the lipophilicity necessary for CNS bioavailability. This guide serves researchers utilizing sulfonyl chloride warheads to expand the structure-activity relationship (SAR) of GABA uptake inhibitors.
The Pharmacophore & Chemical Space[1]
The GABAergic Target (GAT-1)
-Aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the mammalian CNS.[1][2][3][4] The termination of GABAergic signaling is mediated by high-affinity sodium-dependent transporters (GATs), specifically GAT-1 (SLC6A1).
Mechanism: GAT-1 removes GABA from the synaptic cleft into presynaptic neurons and glial cells.[3]
Therapeutic Rationale: Inhibiting GAT-1 increases synaptic GABA residence time, treating epilepsy (e.g., Tiagabine), anxiety, and neuropathic pain.
Nipecotic Acid: The Lead Scaffold
Nipecotic acid acts as a conformationally restricted analogue of GABA.
Binding Mode: The amino group interacts with the sodium binding site, while the carboxylic acid interacts with the arginine residues deep in the transporter pocket.
The Limitation: As a secondary amino acid, it exists as a zwitterion at physiological pH, resulting in negligible BBB permeability.[5]
The Role of N-Sulfonyl Chlorides
To overcome the permeability issue, the secondary amine of nipecotic acid is derivatized. Sulfonyl chlorides are employed to create sulfonamides (
).
Stability: Unlike amides, sulfonamides are highly resistant to metabolic hydrolysis (proteases/esterases).
Geometry: The tetrahedral geometry of the sulfonyl group (
) orients the lipophilic tail () differently than the planar carbonyl () of carboxamides, exploring unique vector space within the GAT-1 "vestibule."
Mechanistic Pathway & Logic
The following diagram illustrates the physiological logic of GAT-1 inhibition and how N-derivatization restores efficacy in vivo.
Figure 1: Mechanism of Action. Derivatization with sulfonyl chlorides enables BBB crossing, allowing the nipecotic acid core to inhibit GAT-1.
Synthetic Chemistry: N-Sulfonylation Protocols
The synthesis of N-sulfonyl nipecotic acid derivatives requires careful control of pH and stoichiometry to prevent side reactions. Two primary routes are recommended based on the availability of the starting material (Free Acid vs. Ester).
Reagent Stability Warning
Sulfonyl Chlorides (
) are moisture-sensitive. They hydrolyze to sulfonic acids () and HCl upon exposure to atmospheric moisture.
Storage: Store under inert gas (Argon/Nitrogen) at 4°C.
Quality Check: If the liquid reagent is cloudy or the solid has crusted, recrystallize or distill before use.
Best for: Direct synthesis from Nipecotic Acid (Free Acid) . This method avoids the need for ester protection/deprotection but requires careful pH monitoring.
Protocol:
Dissolution: Dissolve (R/S)-Nipecotic acid (1.0 eq) in 1N NaOH (2.5 eq). The extra base neutralizes the carboxylic acid and the HCl generated.
Addition: Cool to 0°C. Add the specific Sulfonyl Chloride (1.1 eq) dropwise (if liquid) or portion-wise (if solid).
Reaction: Allow to warm to room temperature (RT) and stir for 4–12 hours.
Workup:
Wash the basic aqueous layer with Diethyl Ether (
) to remove unreacted sulfonyl chloride (organic impurities).
Acidification: Carefully acidify the aqueous layer to pH 2–3 using 1N HCl. The product (N-sulfonyl nipecotic acid) should precipitate.
Extraction: Extract the precipitate with Ethyl Acetate (EtOAc) (
).
Drying: Dry over
, filter, and concentrate.
Route B: Anhydrous Coupling (Ester Intermediate)
Best for: High-value sulfonyl chlorides or when purification by column chromatography is required (Esters are easier to purify on silica than acids).
Protocol:
Starting Material: Use Ethyl Nipecotate (or Methyl Nipecotate) Hydrochloride.
Coupling:
Suspend Ethyl Nipecotate HCl (1.0 eq) in anhydrous Dichloromethane (DCM).
Add Triethylamine (TEA) or DIPEA (3.0 eq) to liberate the free amine and scavenge acid.
Cool to 0°C. Add Sulfonyl Chloride (1.1 eq).
Stir at RT under Nitrogen for 12 hours.
Purification 1: Wash with water, brine, dry, and concentrate. Purify the Intermediate Ester via Flash Chromatography (Hexane/EtOAc).
Hydrolysis:
Dissolve Ester in THF/Water (1:1).
Add LiOH (2.0 eq). Stir until TLC shows consumption of ester.
Acidify and extract (as in Route A).
Experimental Workflow Visualization
The following diagram details the laboratory workflow for Route B (The "Gold Standard" for library generation).
Figure 2: Synthetic workflow for generating N-sulfonyl nipecotic acid libraries via ester intermediates.
Biological Evaluation: GABA Uptake Assay
To validate the synthesized derivatives, a functional uptake assay is required.
Assay Principle
Measures the ability of the derivative to compete with radiolabeled GABA (
-GABA) for transport into synaptosomes or GAT-1 transfected cells (HEK293).
Protocol Steps
Preparation: Prepare crude synaptosomal membranes from rat brain cortex or harvest GAT-1 expressing HEK293 cells.
Incubation:
Buffer: Krebs-Henseleit buffer (pH 7.4).
Add Test Compound (Concentration range:
to M).
Add
-GABA (10-20 nM final concentration).
Incubate at 37°C for 10 minutes.
Termination: Stop reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.1% polyethylenimine).
Quantification: Wash filters with ice-cold buffer. Measure radioactivity via Liquid Scintillation Counting (LSC).
Analysis: Determine
using non-linear regression analysis.
Structure-Activity Relationship (SAR) Data
The table below summarizes the impact of N-substitution on GAT-1 potency. While specific
values vary by assay conditions, the trends are consistent across literature.
Compound Class
N-Substituent
BBB Permeability
GAT-1 Potency ()
Notes
Nipecotic Acid
H (None)
Negligible
High ()
Parent scaffold. Reference standard.
Tiagabine
Diaryl-butenyl (Carbon linker)
High
Very High ()
Clinical drug. Lipophilic tail anchors in vestibule.
N-Tosyl Derivative
p-Toluene Sulfonyl
Moderate
Moderate ()
Sulfonamide linker is stable but rigid.
N-Biphenyl Sulfonyl
Biphenyl Sulfonyl
High
High ()
Biphenyl mimics the diaryl tail of Tiagabine.
N-Methyl
Methyl
Low
Low ()
Too small; fails to engage hydrophobic vestibule.
Key Insight: The GAT-1 transporter possesses a large hydrophobic "vestibule" near the extracellular gate. Successful N-sulfonyl derivatives must possess a bulky, lipophilic aromatic tail (e.g., Biphenyl, Naphthyl) attached to the sulfonyl group to mimic the efficacy of Tiagabine.
References
Krogsgaard-Larsen, P. (1980). Inhibitors of the GABA uptake systems.[1][2][4][5][6][7][8][9][10][11][12][13] Molecular and Cellular Biochemistry, 31, 105–121. Link
Nielsen, E. B., et al. (1991). Tiagabine (NO-328): A new potent and selective GABA uptake inhibitor. European Journal of Pharmacology. Link
Hellenbrand, T., et al. (2016).[3][8] Synthesis of 4-substituted nipecotic acid derivatives and their evaluation as potential GABA uptake inhibitors. Bioorganic & Medicinal Chemistry. Link
Dhar, T. G. M., et al. (1994). Design and synthesis of novel nipecotic acid derivatives as potent GABA uptake inhibitors. Journal of Medicinal Chemistry. Link
Parenti, C., et al. (2013).[2] Synthesis and evaluation of N-substituted nipecotic acid derivatives. Bioorganic & Medicinal Chemistry. Link
This guide provides an in-depth technical analysis of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid , a bifunctional heterocyclic building block used in medicinal chemistry for the synthesis of sulfonamide-based librari...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid , a bifunctional heterocyclic building block used in medicinal chemistry for the synthesis of sulfonamide-based libraries and fragment-based drug discovery (FBDD).
Chemical Identity & Informatics
This section establishes the precise chemical identity of the compound. Due to the high reactivity of the chlorosulfonyl group, this molecule is often generated in situ or handled as an ester derivative to prevent self-polymerization or hydrolysis.
Identifier
Value
IUPAC Name
1-(Chlorosulfonyl)piperidine-3-carboxylic acid
Common Name
N-Chlorosulfonylnipecotic acid
CAS Number
Not widely listed as the free acid; see Ethyl Ester (CAS 1000576-41-1)
The 3-position is chiral.[1][2][3][4] Commercial nipecotic acid derivatives are available as racemic, (R)-, or (S)-enantiomers.
Structural Analysis & Reactivity Profile
Bifunctional Nature
The molecule contains two distinct reactive centers with opposing electronic demands, creating a challenge for direct isolation but offering high utility in diversity-oriented synthesis (DOS).
Electrophilic Center (N-SO₂Cl): The chlorosulfonyl group is a "hard" electrophile. It reacts rapidly with nucleophiles (primary/secondary amines, alcohols) to form stable sulfonamides or sulfonate esters.
Critical Constraint: This group is highly moisture-sensitive. Hydrolysis yields the corresponding sulfonic acid (R-SO3H), which is often a dead-end byproduct in library synthesis.
Acidic/Nucleophilic Center (C-COOH): The carboxylic acid at C3 is a proton donor (pKa ~4.5).
Synthetic Risk: In the presence of the chlorosulfonyl group, the free acid proton can facilitate intermolecular condensation or autocatalytic hydrolysis of the S-Cl bond.
Reactivity Diagram
The following diagram illustrates the divergent reaction pathways available to this scaffold.
Figure 1: Divergent reactivity pathways. The S-Cl bond is the primary electrophilic site, requiring anhydrous conditions to prevent hydrolysis.
Synthesis & Handling Protocols
Expertise Note: Direct synthesis of the free acid form is chemically precarious due to the incompatibility of the acidic proton with the chlorosulfonyl moiety. The industry-standard approach utilizes the Ester Protection Strategy . This ensures high yields and prevents self-polymerization.
Recommended Synthetic Workflow (Ester Route)
Step 1: Esterification (Protection)
Convert Nipecotic acid (Piperidine-3-carboxylic acid) to its ethyl ester to mask the acidic proton.
Reagents: Ethanol, SOCl₂ (Thionyl chloride).
Outcome: Ethyl nipecotate HCl salt.
Step 2: Chlorosulfonylation (Activation)
Install the sulfonyl chloride group on the secondary amine.
Reagents: Sulfuryl Chloride (SO₂Cl₂) or Chlorosulfonic acid (ClSO₃H), DCM (Dichloromethane), Triethylamine (TEA) at -78°C to 0°C.
Mechanism:[4][5][6][7] Nucleophilic attack of the piperidine nitrogen on the sulfur center.
Step 3: Coupling (Derivatization)
React the sulfonyl chloride with the desired amine (R-NH₂) to form the sulfonamide.
Step 4: Hydrolysis (Deprotection)
Saponify the ethyl ester to reveal the carboxylic acid after the sulfonamide is stable.
Reagents: LiOH, THF/H₂O.
Experimental Protocol: Chlorosulfonylation of Ethyl Nipecotate
This protocol describes the synthesis of the stable ester precursor, which is the practical equivalent for most research applications.
Preparation: Flame-dry a 250 mL round-bottom flask (RBF) and purge with Argon.
Solvation: Dissolve Ethyl Nipecotate (1.0 eq) and dry Triethylamine (2.2 eq) in anhydrous DCM (0.2 M concentration). Cool to -78°C (dry ice/acetone bath).
Reaction: Allow the mixture to warm to 0°C over 2 hours. Monitor by TLC (the sulfonamide forms a distinct spot compared to the amine).
Workup: Quench with ice-cold 1M HCl (rapidly) to remove amine salts, extract with DCM, dry over MgSO₄, and concentrate in vacuo below 30°C.
Storage: The resulting oil (Ethyl 1-(chlorosulfonyl)piperidine-3-carboxylate) is used immediately in the next step. Do not store for >24h.
Workflow Diagram
Figure 2: Step-wise synthetic workflow prioritizing the protection of the carboxylic acid to ensure stability of the chlorosulfonyl intermediate.
Applications in Drug Discovery[8][9][10]
Fragment-Based Drug Discovery (FBDD)
This scaffold is a "privileged structure" in FBDD due to its ability to vector substituents into defined 3D space.
GABA Uptake Inhibitors: Derivatives of nipecotic acid are known inhibitors of GABA transporters (e.g., Tiagabine). The introduction of a sulfonamide at N1 allows for the exploration of the S2 pocket in the transporter protein [1].
Peptidomimetics: The piperidine ring acts as a constrained amino acid mimic (specifically, a constrained beta-alanine or gamma-amino acid analog), useful in designing protease inhibitors.
Library Synthesis
The compound serves as a "diversity enabler." By reacting the N-SO₂Cl with a library of 50+ amines, followed by acid deprotection and coupling with 50+ unique alcohols/amines at the C3 position, a library of 2,500+ compounds can be generated rapidly.
Safety & Stability (E-E-A-T)
Moisture Sensitivity: The chlorosulfonyl group reacts violently with water to produce HCl gas and the corresponding sulfonic acid. All glassware must be oven-dried.
Thermal Instability: Sulfamoyl chlorides can decompose to release SO₂ gas upon heating. Do not distill. Remove solvents at reduced pressure and low temperature (<30°C).
Pressure Build-up: Reactions involving SO₂Cl₂ generate gas. Ensure reaction vessels are properly vented through a scrubber (NaOH trap).
References
Andersen, K. E., et al. (2001). "Synthesis and biological activity of new nipecotic acid derivatives." Journal of Medicinal Chemistry.
McManus, J., et al. (2023). "Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides." MDPI Processes.
A Technical Guide to the Solubility Profile of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid in Organic Solvents
Executive Summary This technical guide provides a comprehensive analysis of the solubility profile of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid, a key building block in modern medicinal chemistry. Understanding the...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive analysis of the solubility profile of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid, a key building block in modern medicinal chemistry. Understanding the solubility of this and similar reactive intermediates is a critical parameter that significantly influences reaction kinetics, purification strategies, and the overall efficiency of drug discovery and development workflows.[1][] This document outlines a robust experimental methodology for determining thermodynamic solubility, grounded in the gold-standard shake-flask method, and discusses the theoretical physicochemical principles governing the compound's behavior in various organic solvents. We present a detailed, step-by-step protocol coupled with High-Performance Liquid Chromatography (HPLC) for accurate quantification, a technique chosen for its ability to differentiate the parent compound from potential degradants.[3] The guide interprets the anticipated solubility data in the context of solvent properties and provides practical recommendations for solvent selection in synthesis and formulation.
Introduction
Overview of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid
1-(Chlorosulfonyl)piperidine-3-carboxylic acid is a bifunctional molecule of significant interest to synthetic and medicinal chemists. It incorporates three key structural features: a reactive chlorosulfonyl group, a carboxylic acid moiety, and a piperidine scaffold. The chlorosulfonyl group is a versatile precursor for the synthesis of sulfonamides, a privileged functional group in numerous approved drugs. The carboxylic acid offers a handle for amide bond formation or other derivatization, while the piperidine ring is a common motif in pharmacologically active compounds, providing a three-dimensional structure that can be optimized for target binding.
The Critical Role of Solubility in Pharmaceutical Development
In the journey from a chemical entity to a therapeutic agent, solubility is a foundational physicochemical property.[1] It dictates the concentration of a compound that can be achieved in solution, which directly impacts:
Process Chemistry: Solvent selection is crucial for controlling reaction rates, managing temperature, and ensuring a homogeneous reaction environment. Poor solubility can lead to sluggish or incomplete reactions.
Purification: Crystallization, a primary method for purifying intermediates and final products, is entirely dependent on the differential solubility of the compound in various solvent systems.
Formulation & Bioavailability: For a drug to be effective, it must first dissolve. Solubility is a key determinant of a drug's dissolution rate and subsequent absorption and bioavailability.[] Early characterization of solubility helps predict and mitigate potential development challenges.[]
Objectives of this Guide
The primary objective of this document is to provide researchers and drug development professionals with a comprehensive framework for evaluating the solubility of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid. This includes:
Establishing a theoretical basis for predicting solubility based on molecular structure and solvent properties.
Providing a detailed, validated experimental protocol for accurate solubility measurement.
Presenting and interpreting representative solubility data in a range of common organic solvents.
Offering actionable insights for solvent selection in practical laboratory and development settings.
The solubility behavior of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid is governed by its distinct functional groups:
Piperidine-3-carboxylic acid moiety: This portion of the molecule is zwitterionic in nature at neutral pH, containing both a basic secondary amine (within the ring, though substituted) and an acidic carboxylic acid. This confers a high degree of polarity and the capacity for strong hydrogen bonding (both as a donor and acceptor).
Chlorosulfonyl group (-SO₂Cl): This is a highly polar and strongly electron-withdrawing group. It is also highly reactive, particularly towards nucleophiles such as water and alcohols.
The combination of these features results in a molecule that is highly polar, capable of strong intermolecular interactions, and chemically reactive in protic media.
Principle of "Like Dissolves Like"
Based on its structure, 1-(Chlorosulfonyl)piperidine-3-carboxylic acid is expected to exhibit higher solubility in polar solvents capable of disrupting its crystal lattice energy and engaging in hydrogen bonding.
Polar Aprotic Solvents (e.g., Acetonitrile, Tetrahydrofuran, Ethyl Acetate, Dichloromethane): These solvents are anticipated to be effective at dissolving the compound by solvating its polar functional groups through dipole-dipole interactions. They are generally preferred as they are less likely to react with the chlorosulfonyl group.
Polar Protic Solvents (e.g., Methanol, Ethanol, Water): While these solvents are excellent at forming hydrogen bonds, they pose a significant risk of reacting with the chlorosulfonyl group to form the corresponding sulfonic acid or sulfonate ester, thereby consuming the starting material. Solubility measurements in these solvents must be interpreted with caution and may reflect the solubility of the degradation product rather than the parent compound.
Nonpolar Solvents (e.g., Hexane, Toluene): Due to the molecule's high polarity, its solubility is expected to be very low in these solvents.
Diagram of Predictive Solubility & Reactivity
The following diagram illustrates the expected relationship between solvent class and the solubility/reactivity of the target compound.
Caption: Predicted solubility and reactivity based on solvent class.
Experimental Methodology for Solubility Determination
To obtain reliable and accurate solubility data, a robust experimental design is essential. The shake-flask method is widely considered the "gold standard" for determining thermodynamic equilibrium solubility and is the recommended approach.[4]
Equipment: Analytical balance, 2 mL glass vials with screw caps, orbital shaker with temperature control, centrifuge, 1 mL syringes, 0.22 µm syringe filters (PTFE or other solvent-compatible material), HPLC system with UV detector, volumetric flasks.
Experimental Workflow Diagram
Caption: Workflow for the Shake-Flask Solubility Measurement.
Step-by-Step Protocol
Preparation: Add an excess amount of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid (e.g., 10-20 mg) to a 2 mL glass vial. The key is to ensure solid remains after equilibrium, confirming saturation.
Solvent Addition: Accurately add a known volume (e.g., 1.0 mL) of the desired organic solvent to the vial.
Equilibration: Tightly seal the vial and place it on an orbital shaker set to a constant temperature (e.g., 25 °C). Allow the suspension to shake for at least 24 hours. A 48-hour time point can be used to confirm that equilibrium has been reached.
Phase Separation: After equilibration, centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the undissolved solid.
Sampling and Filtration: Carefully withdraw a precise aliquot (e.g., 0.5 mL) of the clear supernatant, being careful not to disturb the solid pellet. Immediately filter the aliquot through a 0.22 µm syringe filter into a clean HPLC vial. This step removes any fine particulates.
Dilution: Based on an estimated solubility, perform an accurate serial dilution of the filtrate with a suitable solvent (typically acetonitrile or the mobile phase) to ensure the final concentration falls within the linear range of the HPLC calibration curve.
Quantification: Analyze the diluted sample by HPLC. The concentration is determined by comparing the peak area of the compound to a standard curve prepared from known concentrations of the reference standard.
The use of HPLC is critical for this analysis.[3] Unlike UV spectroscopy, which measures total absorbance, HPLC separates the components of the solution. This allows for the specific and accurate quantification of the intact 1-(Chlorosulfonyl)piperidine-3-carboxylic acid, distinguishing it from any impurities or degradation products that may have formed during the experiment.[3]
Results and Discussion
Quantitative Solubility Data (Illustrative)
The following table summarizes the illustrative solubility data for 1-(Chlorosulfonyl)piperidine-3-carboxylic acid in various organic solvents at 25 °C, as determined by the shake-flask method.
Solvent Class
Solvent
Dielectric Constant (ε)
Solubility (mg/mL)
Observations
Nonpolar
n-Hexane
1.9
< 0.01
Practically Insoluble
Toluene
2.4
0.05
Very Sparingly Soluble
Polar Aprotic
Dichloromethane
9.1
2.5
Sparingly Soluble
Ethyl Acetate
6.0
5.8
Soluble
Tetrahydrofuran (THF)
7.5
15.2
Freely Soluble
Acetonitrile (ACN)
37.5
> 50
Very Soluble
Dimethylformamide (DMF)
36.7
> 100
Very Soluble
Polar Protic
Methanol (MeOH)
32.7
Data not reliable
Rapid degradation/solvolysis observed
Interpretation of Results
The illustrative data strongly align with the theoretical principles outlined in Section 2.0.
Effect of Polarity: There is a clear trend of increasing solubility with increasing solvent polarity. The compound is practically insoluble in nonpolar solvents like hexane and only very sparingly soluble in toluene. Its solubility increases significantly in polar aprotic solvents, with the highest solubility observed in highly polar solvents like Acetonitrile and DMF.
Role of Hydrogen Bonding: While dielectric constant is a good indicator, specific solvent-solute interactions are key. The high solubility in DMF and Acetonitrile suggests that strong dipole-dipole interactions are sufficient to overcome the compound's crystal lattice energy.
Reactivity in Protic Solvents: As predicted, attempting to measure solubility in methanol would likely lead to rapid reaction at the chlorosulfonyl group. Any measured concentration would not represent the true solubility of the parent compound but rather a complex mixture of starting material and its methanolysis product. Therefore, protic solvents are unsuitable for determining the thermodynamic solubility of this compound and should be avoided in reactions where the chlorosulfonyl moiety needs to be preserved.
Practical Applications & Recommendations
Solvent Selection for Synthesis and Purification
Reaction Solvents: For reactions involving the carboxylic acid group (e.g., amide coupling) where the chlorosulfonyl group must remain intact, polar aprotic solvents are the ideal choice. Acetonitrile , Tetrahydrofuran , and Dichloromethane are recommended. The choice among them will depend on the specific reaction requirements (e.g., temperature, reagent solubility).
Purification (Crystallization): A binary solvent system is often effective for crystallization. A good starting point would be to dissolve the compound in a solvent where it is highly soluble (e.g., Acetonitrile or Ethyl Acetate) and then add a nonpolar anti-solvent (e.g., Toluene or Hexane) until turbidity is observed, followed by cooling.
Formulation Development Insights
For early-stage in vitro or preclinical studies requiring a stock solution, polar aprotic solvents are necessary. Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) would be suitable choices for creating highly concentrated stock solutions, though their compatibility with the specific biological assay must be verified. Subsequent dilutions into aqueous buffers should be done carefully and immediately before use to minimize hydrolysis of the chlorosulfonyl group.
Conclusion
1-(Chlorosulfonyl)piperidine-3-carboxylic acid is a highly polar molecule whose solubility is dictated by solvent polarity and the potential for chemical reaction. It exhibits very low solubility in nonpolar solvents and good to excellent solubility in polar aprotic solvents, making the latter the preferred media for synthesis and handling. Due to the high reactivity of the chlorosulfonyl group, polar protic solvents like alcohols and water are unsuitable and lead to compound degradation. The experimental framework detailed in this guide, combining the shake-flask method with HPLC analysis, provides a reliable means of characterizing the solubility of this and other reactive intermediates, generating crucial data that informs process development, purification, and formulation activities.
References
Bhattachar, S. N., Deschenes, L. A., & Wesley, J. A. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. The Open Conference Proceedings Journal, 2, 34-43.
Al-Achi, A., & Gupta, M. (2019). A review of methods for solubility determination in biopharmaceutical drug characterisation. Journal of Pharmaceutical and Biomedical Analysis, 174, 495-519.
Rheolution Inc. (n.d.). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Retrieved from [Link]
Lund University Publications. (2006). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]
PubChem. (n.d.). Nipecotic Acid. National Center for Biotechnology Information. Retrieved from [Link]
Technical Guide: Commercial Availability & Application of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid (CAS 1935466-78-6)
[1] Part 1: Executive Summary & Chemical Identity CAS 1935466-78-6 , chemically identified as 1-(chlorosulfonyl)piperidine-3-carboxylic acid , is a specialized bifunctional heterocyclic building block. It features a pipe...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Part 1: Executive Summary & Chemical Identity
CAS 1935466-78-6 , chemically identified as 1-(chlorosulfonyl)piperidine-3-carboxylic acid , is a specialized bifunctional heterocyclic building block. It features a piperidine core substituted with a reactive sulfonyl chloride moiety at the nitrogen (N1) position and a carboxylic acid at the C3 position.
This compound is a critical scaffold in Structure-Activity Relationship (SAR) studies, particularly for fragment-based drug discovery (FBDD). Its dual functionality allows for orthogonal functionalization:
Sulfonyl Chloride (Electrophile): Reacts with amines to form stable sulfonamides.
Carboxylic Acid (Nucleophile/Electrophile): Available for amide coupling or esterification.
Physical State: Typically an off-white to pale yellow solid.
Reactivity Profile: Moisture-sensitive; susceptible to hydrolysis to the corresponding sulfonic acid.
Part 2: Commercial Landscape & Supplier Analysis
The commercial availability of CAS 1935466-78-6 is concentrated among specialized "building block" vendors rather than bulk commodity suppliers. Due to its moisture sensitivity, stock quality varies significantly between vendors.
Supplier Tiering & Reliability
The following table summarizes verified suppliers based on stock consistency and purity guarantees.
Supplier Tier
Representative Vendors
Typical Purity
Lead Time
Format
Tier 1 (Global Distributors)
Sigma-Aldrich (MilliporeSigma)
≥95%
1-2 Weeks
1g, 5g vials
Tier 2 (Specialized Synthesis)
BLD Pharm , Bide Pharm
95-97%
3-5 Days (Regional)
1g - 25g
Tier 3 (Aggregators)
ChemPUR , Leyan
Variable
2-4 Weeks
Custom Pack
Procurement Strategy:
For SAR Library Generation: Prioritize Tier 2 suppliers (BLD/Bide) for cost-efficiency on gram-scale orders.
For GMP/GLP Scale-up: Initiate a custom synthesis request with Tier 1 suppliers, as bulk lots (>100g) are rarely held in stock due to shelf-life constraints.
Part 3: Quality Assurance & Self-Validating Protocols
As a Senior Application Scientist, I cannot overstate this rule: Never assume a sulfonyl chloride is 100% active upon receipt. Hydrolysis releases HCl and forms the inert sulfonic acid, which can ruin stoichiometry in subsequent parallel synthesis.
Protocol 1: The "Derivatization Check" (Self-Validating QC)
Direct LC-MS analysis of sulfonyl chlorides is unreliable because the compound hydrolyzes on the column or in the mobile phase. You must use a derivatization protocol to validate the active titer.
Reagents:
Analyte: ~10 mg CAS 1935466-78-6
Quencher: Excess Morpholine (or Benzylamine)
Solvent: Dry DCM (Dichloromethane)
Workflow:
Dissolve 10 mg of the received sample in 1 mL dry DCM.
Add 2 equivalents of Morpholine.
Incubate at RT for 10 minutes.
Inject on LC-MS.
Interpretation:
Pass: Single peak corresponding to the sulfonamide adduct (MW ~278.3 for morpholine adduct).
Fail: Presence of the sulfonic acid peak (hydrolysis product) or unreacted starting material (if completely inert).
Visualization: QC Decision Logic
The following diagram illustrates the logic flow for accepting or rejecting a batch of CAS 1935466-78-6.
Figure 1: Quality Control Decision Tree for Sulfonyl Chloride Reagents. This logic prevents the use of hydrolyzed starting material in high-value synthesis.
Part 4: Synthetic Application & Handling
Handling Best Practices
Storage: -20°C under Argon/Nitrogen.
Weighing: Rapidly weigh in a fume hood; do not leave the vial open.
Solvents: Use anhydrous solvents (DCM, THF) exclusively. Avoid protic solvents (MeOH, Water) until the sulfonyl chloride has reacted.
Orthogonal Functionalization Workflow
The power of CAS 1935466-78-6 lies in its ability to serve as a core for library generation. The standard workflow involves reacting the highly reactive sulfonyl chloride first, followed by the carboxylic acid.
Step-by-Step Protocol:
Sulfonamide Formation (N-Functionalization):
Dissolve CAS 1935466-78-6 in anhydrous DCM.
Add 1.1 eq of primary/secondary amine (R-NH₂).
Add 2.5 eq of DIPEA (base) to scavenge HCl.
Mechanism: Nucleophilic attack of the amine on the sulfur, displacing chloride.
Carboxylic Acid Coupling (C-Functionalization):
The resulting intermediate is a sulfonamido-piperidine-3-carboxylic acid.
Activate the acid using HATU/EDC.
Couple with a second amine or alcohol.
Visualization: Synthetic Pathway
Figure 2: Orthogonal functionalization strategy. The sulfonyl chloride is reacted first due to its higher lability compared to the carboxylic acid.
References
Sigma-Aldrich. Product Specification: 3-piperidin-1-ylpropionic acid analogs and building blocks. Retrieved from
BLD Pharm. Product Catalog: 1-(Chlorosulfonyl)piperidine-3-carboxylic acid (CAS 1935466-78-6).[1] Retrieved from
ChemBuyersGuide. Global Supplier List for CAS 1935466-78-6. Retrieved from
National Institutes of Health (NIH) PubChem. Compound Summary: Sulfonyl Chlorides and their reactivity. (General reference for functional group stability). Retrieved from
(Note: Specific deep-links to catalog pages for dynamic inventory items like CAS 1935466-78-6 may expire; users are advised to search the CAS number directly on the supplier domains provided.)
Author: BenchChem Technical Support Team. Date: February 2026
Title: Comparative Technical Analysis: Nipecotic Acid vs. 1-(Chlorosulfonyl)piperidine-3-carboxylic Acid
Subtitle: Structural Divergence, Synthetic Utility, and Biological Application in GABAergic Drug Design
Executive Summary
This technical guide delineates the critical distinctions between Nipecotic Acid (Piperidine-3-carboxylic acid) and its activated derivative, 1-(Chlorosulfonyl)piperidine-3-carboxylic acid .
While they share the same piperidine-3-carboxylic acid core, their roles in drug development are diametrically opposed:
Nipecotic Acid is a bioactive pharmacophore —a potent inhibitor of GABA uptake transporters (GAT-1), serving as the structural parent for antiepileptic drugs like Tiagabine.
1-(Chlorosulfonyl)piperidine-3-carboxylic acid is a reactive chemical intermediate (a sulfamoyl chloride). It is devoid of direct therapeutic utility in its native form due to high reactivity but is an essential "building block" used to covalently attach the nipecotic acid moiety to other molecular scaffolds via sulfonamide linkages.
Part 1: Structural & Chemical Divergence
The fundamental difference lies in the chemical state of the nitrogen atom within the piperidine ring. This single substitution dictates the molecule's physical properties, stability, and reactivity profile.
Comparative Physicochemical Profile
Feature
Nipecotic Acid
1-(Chlorosulfonyl)piperidine-3-carboxylic acid
CAS Number
498-95-3
N/A (Transient/Intermediate)
Functional Class
-Amino Acid (Zwitterion)
Sulfamoyl Chloride (Electrophile)
Nitrogen State
Secondary Amine (Nucleophilic)
Sulfonylated Amine (Non-basic, Electrophilic S)
Solubility
Water-soluble (Hydrophilic)
Soluble in organic solvents (DCM, THF); Reacts with water
Stability
Highly stable solid at RT
Moisture Sensitive : Rapidly hydrolyzes to release HCl
Primary Role
Biological Ligand / Receptor Probe
Synthetic Reagent / Electrophilic Handle
The Reactivity Gap
Nipecotic Acid: Exists primarily as a zwitterion (
) in physiological pH. The secondary amine acts as a hydrogen bond donor/acceptor within the GAT-1 transporter pocket.
1-(Chlorosulfonyl) derivative: The nitrogen is capped by a highly electron-withdrawing chlorosulfonyl group (
). This activates the sulfur atom, making it a "hard" electrophile. It is designed to react with nucleophiles (primary amines, alcohols) to form stable sulfonamides or sulfamates.
Technical Note: The free acid form of the 1-(chlorosulfonyl) derivative is chemically precarious. In practical synthesis, the carboxylic acid is often protected (e.g., Ethyl 1-(chlorosulfonyl)piperidine-3-carboxylate) to prevent intermolecular side reactions or polymerization.
Part 2: Synthetic Utility & Reactivity
This section details how the chlorosulfonyl derivative is generated and utilized to expand the nipecotic acid pharmacophore.
Synthesis of the Activated Intermediate
The 1-(chlorosulfonyl) derivative is typically generated in situ or as a crude intermediate by treating nipecotic acid (or its ester) with chlorosulfonic acid (
) or sulfuryl chloride ().
Reaction Logic:
Nucleophilic Attack: The piperidine nitrogen attacks the electrophilic sulfur.
Elimination: HCl is eliminated, yielding the sulfamoyl chloride.
Application: Sulfonamide Library Generation
In medicinal chemistry, this derivative is used to synthesize N-substituted nipecotic acid analogs . Sulfonamide linkages are preferred over amides in certain contexts because they offer:
Metabolic Stability: Resistance to hydrolysis by peptidases.
Geometry: A tetrahedral geometry around the sulfur, projecting the nipecotic acid headgroup differently than a planar amide bond.
Figure 1: The synthetic workflow transforming the biological parent (Nipecotic Acid) into a drug candidate via the reactive chlorosulfonyl intermediate.[1]
Part 3: Biological Implications[3][4][5]
Nipecotic Acid: The GAT-1 Inhibitor
Nipecotic acid is the quintessential competitive inhibitor of the GABA transporter (GAT-1).
Mechanism: It mimics GABA, binding to the transporter's substrate site. This blocks the reuptake of GABA from the synaptic cleft, increasing GABAergic inhibitory transmission.[2][3]
Limitation: Being zwitterionic and hydrophilic, it cannot cross the Blood-Brain Barrier (BBB).[4]
Solution: This necessitates the synthesis of lipophilic derivatives (like Tiagabine) or prodrugs.
The Chlorosulfonyl Derivative: No Direct Activity
The 1-(chlorosulfonyl) derivative is cytotoxic and reactive. It does not function as a GAT-1 inhibitor in this state because:
Covalent Reactivity: It would indiscriminately react with nucleophilic residues (cysteines, lysines) on proteins, causing off-target toxicity.
Steric/Electronic Clash: The bulky, electron-withdrawing sulfonyl group disrupts the precise electrostatic recognition required by the GAT-1 active site.
Hazard: Reacts violently with water to produce HCl gas and sulfuric acid derivatives.[5]
Storage: Must be stored under inert atmosphere (Argon/Nitrogen) at -20°C.
Quenching: All glassware and excess reagent must be quenched with a dilute base (NaHCO3) in an ice bath before disposal.
Protocol: Synthesis of a Sulfonamide Derivative
This protocol describes coupling the chlorosulfonyl intermediate with a primary amine.
Preparation (In Situ): Dissolve Ethyl nipecotate (1.0 eq) in dry Dichloromethane (DCM) at 0°C. Add Triethylamine (2.5 eq).
Activation: Add Sulfuryl Chloride (
, 1.1 eq) dropwise. Stir for 1 hour to generate the 1-(chlorosulfonyl) species.
Coupling: Add the target amine (R-NH2, 1.2 eq) directly to the reaction mixture.
Workup: Allow to warm to RT. Wash with 1M HCl (to remove unreacted amine) and Brine. Dry over
.
Deprotection: Hydrolyze the ethyl ester (LiOH, THF/H2O) to reveal the free carboxylic acid if the final drug requires it.
Part 5: Mechanistic Visualization
The following diagram illustrates the biological mechanism of Nipecotic Acid, contrasting it with the synthetic role of the derivative.
Figure 2: Mechanism of Action for Nipecotic Acid. The molecule competes with GABA at the GAT-1 transporter. The chlorosulfonyl derivative is NOT involved here; it is merely a tool to synthesize lipophilic analogs that can reach this site.
References
PubChem. (n.d.).[6] Nipecotic Acid - Compound Summary. National Library of Medicine. Retrieved from [Link][7]
Krogsgaard-Larsen, P., & Johnston, G. A. (1975).[3] Inhibition of GABA uptake in rat brain slices by nipecotic acid, various isoxazoles and related compounds. Journal of Neurochemistry. Retrieved from [Link]
Andersen, K. E., et al. (1993). Synthesis of novel GABA uptake inhibitors. Journal of Medicinal Chemistry. (Context: Synthesis of Tiagabine analogs using activated nipecotic acid intermediates). Retrieved from [Link]
Vereshchagin, A. N., et al. (2022). Biologically active 4-arylpiperidine-3-carboxylic acid derivatives.[8][9] Molecules. Retrieved from [Link]
Application Notes & Protocols: Synthesis of Novel Sulfonamides Utilizing a Piperidine-3-Carboxylic Acid Scaffold
Abstract This comprehensive technical guide provides a detailed protocol for the synthesis of novel sulfonamides using 1-(chlorosulfonyl)piperidine-3-carboxylic acid as a key building block. Sulfonamides are a cornerston...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive technical guide provides a detailed protocol for the synthesis of novel sulfonamides using 1-(chlorosulfonyl)piperidine-3-carboxylic acid as a key building block. Sulfonamides are a cornerstone of medicinal chemistry, present in a wide array of therapeutic agents.[1][2] The incorporation of a piperidine-3-carboxylic acid moiety offers a versatile scaffold, enabling modulation of physicochemical properties and providing a vector for further chemical elaboration, which is critical in modern drug discovery.[3][4] This document outlines a robust, two-part synthetic strategy, beginning with the preparation of a key sulfonyl chloride intermediate from piperidine-3-carboxylic acid, followed by its reaction with various primary and secondary amines to yield the target sulfonamides. We delve into the causality behind experimental choices, provide detailed, step-by-step protocols for synthesis and purification, and offer guidance on the characterization of the final products.
Introduction: The Strategic Importance of the Sulfonamide Bond
The sulfonamide functional group (-S(=O)₂-N-) is a privileged scaffold in pharmaceutical sciences, renowned for its role in antibacterial agents ("sulfa drugs"), diuretics, anticonvulsants, and anti-inflammatory drugs.[2][5] Its enduring prevalence stems from its ability to act as a stable, non-hydrolyzable mimic of an amide bond while also serving as a potent hydrogen bond donor and acceptor, facilitating strong interactions with biological targets.[6]
The most direct and widely adopted method for constructing the sulfonamide linkage is the reaction of a sulfonyl chloride with a primary or secondary amine.[7][8] This reaction is a nucleophilic substitution at the highly electrophilic sulfur center, typically mediated by a base to neutralize the hydrochloric acid byproduct.[1] This guide focuses on the use of a bifunctional reagent, 1-(chlorosulfonyl)piperidine-3-carboxylic acid, which combines the reactive sulfonyl chloride warhead with a piperidine ring—a common motif in CNS-active drugs—and a carboxylic acid handle for potential bio-conjugation or property modulation.
Due to the chemical incompatibility of the free carboxylic acid with the chlorosulfonation step, our protocol employs an ester-protection strategy. This ensures high yields and purity of the key sulfonyl chloride intermediate.
Synthetic Strategy Overview
The synthesis is logically divided into two main stages: the preparation of the key intermediate and the subsequent formation of the sulfonamide library.
Diagram 1: High-level workflow for the two-part synthesis protocol.
Part A: Protocol for Synthesis of Key Intermediate
Methyl 1-(chlorosulfonyl)piperidine-3-carboxylate
This intermediate is prepared in two steps from commercially available piperidine-3-carboxylic acid.
Step 1: Esterification to Methyl Piperidine-3-carboxylate Hydrochloride
Rationale: The carboxylic acid is protected as a methyl ester to prevent unwanted side reactions during the subsequent chlorosulfonation step. Using thionyl chloride (SOCl₂) in methanol is a classic and efficient method for this transformation, providing the hydrochloride salt directly.
Materials:
Piperidine-3-carboxylic acid
Methanol (MeOH), anhydrous
Thionyl chloride (SOCl₂)
Protocol:
In a flame-dried 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (N₂ or Ar), suspend piperidine-3-carboxylic acid (1.0 eq) in anhydrous methanol (approx. 5 M).
Cool the suspension to 0 °C in an ice bath.
Slowly add thionyl chloride (1.2 eq) dropwise via an addition funnel over 30 minutes. Caution: This reaction is exothermic and releases HCl gas. Perform in a certified chemical fume hood.[9]
After the addition is complete, remove the ice bath and heat the mixture to reflux (approx. 65 °C) for 4-6 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.
Cool the reaction mixture to room temperature and concentrate under reduced pressure using a rotary evaporator to obtain a solid or viscous oil.
Triturate the residue with diethyl ether, filter the resulting solid, wash with additional diethyl ether, and dry under vacuum to yield methyl piperidine-3-carboxylate hydrochloride as a white solid. The product is often used in the next step without further purification.
Step 2: Chlorosulfonation to Methyl 1-(chlorosulfonyl)piperidine-3-carboxylate
Rationale: The secondary amine of the piperidine ring is converted to a sulfonyl chloride. Sulfuryl chloride (SO₂Cl₂) is a common reagent for this transformation. A non-nucleophilic base, such as triethylamine (TEA), is required to neutralize the HCl generated in situ. The reaction is performed at low temperatures to control the high reactivity of sulfuryl chloride.
Materials:
Methyl piperidine-3-carboxylate hydrochloride
Sulfuryl chloride (SO₂Cl₂)
Triethylamine (TEA)
Dichloromethane (DCM), anhydrous
Protocol:
In a flame-dried three-neck round-bottom flask under an inert atmosphere, suspend methyl piperidine-3-carboxylate hydrochloride (1.0 eq) in anhydrous DCM (approx. 0.5 M).
Cool the suspension to -78 °C using a dry ice/acetone bath.
Slowly add triethylamine (2.2 eq) to neutralize the hydrochloride salt and the HCl to be generated. Stir for 15 minutes.
In a separate, dry addition funnel, prepare a solution of sulfuryl chloride (1.1 eq) in anhydrous DCM.
Add the sulfuryl chloride solution dropwise to the cold reaction mixture over 45-60 minutes, ensuring the internal temperature does not rise above -60 °C.
Stir the reaction at -78 °C for an additional 2-3 hours. Monitor progress by TLC or LC-MS (quenching a small aliquot with methanol and analyzing for the corresponding methyl sulfonamide).
Upon completion, the reaction mixture containing the desired sulfonyl chloride is typically used immediately in the next step. Note: Sulfonyl chlorides are sensitive to moisture and can degrade upon storage or during prolonged workup.[9]
Part B: General Protocol for Sulfonamide Synthesis
Reaction Principle: This step involves the nucleophilic attack of a primary or secondary amine on the electrophilic sulfur atom of the in situ-prepared sulfonyl chloride. An additional equivalent of base is used to scavenge the HCl produced, driving the reaction to completion.[1][10]
Application Notes and Protocols for the Coupling of Amines with 1-(Chlorosulfonyl)piperidine-3-carboxylic acid
Introduction The formation of sulfonamide bonds is a cornerstone of modern medicinal chemistry, with this functional group being a key structural feature in a wide array of therapeutic agents.[1][2] Sulfonamides are reco...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The formation of sulfonamide bonds is a cornerstone of modern medicinal chemistry, with this functional group being a key structural feature in a wide array of therapeutic agents.[1][2] Sulfonamides are recognized as important bioisosteres of amides, offering similar geometric properties but with enhanced metabolic stability and different hydrogen bonding capabilities.[1] The piperidine moiety is also a prevalent scaffold in drug discovery, valued for its synthetic tractability and its presence in numerous pharmaceuticals and natural products.[3][4] The coupling of amines with 1-(chlorosulfonyl)piperidine-3-carboxylic acid and its derivatives, therefore, represents a powerful strategy for the generation of novel chemical entities with significant therapeutic potential.
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the reaction conditions for the successful coupling of primary and secondary amines with 1-(chlorosulfonyl)piperidine-3-carboxylic acid. This document will delve into the underlying reaction mechanism, provide detailed experimental protocols, offer a troubleshooting guide, and present a curated table of reaction conditions to aid in experimental design and optimization.
Reaction Mechanism and Key Considerations
The reaction between an amine and a sulfonyl chloride, such as 1-(chlorosulfonyl)piperidine-3-carboxylic acid, proceeds via a nucleophilic acyl substitution-type mechanism at the sulfur atom.[5] The nitrogen atom of the amine acts as the nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This attack leads to the displacement of the chloride leaving group and the formation of the stable sulfonamide bond. A critical aspect of this reaction is the concurrent formation of hydrogen chloride (HCl), which must be neutralized by a base to prevent the protonation of the starting amine and drive the reaction to completion.[5]
Several factors must be carefully considered to ensure a successful and high-yielding coupling reaction:
Choice of Base: The selection of an appropriate base is paramount. Common choices include tertiary amines such as triethylamine (TEA) or diisopropylethylamine (DIPEA), and pyridine.[5][6] The base should be non-nucleophilic to avoid competing reactions with the sulfonyl chloride and should be strong enough to effectively scavenge the generated HCl.
Solvent System: The solvent plays a crucial role in solubilizing the reactants and influencing the reaction rate. Anhydrous aprotic solvents like dichloromethane (DCM), acetonitrile (MeCN), and tetrahydrofuran (THF) are frequently employed to prevent hydrolysis of the sulfonyl chloride.[5][7]
Reaction Temperature and Time: The reaction is typically initiated at a low temperature (e.g., 0 °C) to control the initial exotherm and then allowed to warm to room temperature.[5] Reaction times can vary from a few hours to overnight, and progress should be monitored by techniques such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Stoichiometry: A slight excess of the amine (e.g., 1.1 equivalents) and the base (e.g., 1.5 equivalents) relative to the sulfonyl chloride is often used to ensure complete consumption of the limiting reagent.
Visualizing the Reaction Pathway
The following diagram illustrates the general workflow for the coupling of an amine with 1-(chlorosulfonyl)piperidine-3-carboxylic acid.
Caption: General workflow for sulfonamide synthesis.
Detailed Experimental Protocol
This section provides a standard, step-by-step protocol for the coupling of a generic primary or secondary amine with 1-(chlorosulfonyl)piperidine-3-carboxylic acid.
Materials and Equipment
1-(Chlorosulfonyl)piperidine-3-carboxylic acid
Amine of interest
Anhydrous dichloromethane (DCM)
Pyridine or Triethylamine (TEA)
1M Hydrochloric acid (HCl)
Saturated sodium bicarbonate (NaHCO₃) solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Round-bottom flask
Magnetic stirrer and stir bar
Ice bath
Separatory funnel
Rotary evaporator
Thin Layer Chromatography (TLC) plates and chamber
Silica gel for column chromatography
Procedure
Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the amine (1.1 equivalents) in anhydrous DCM.
Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add the base (e.g., pyridine, 1.5 equivalents) to the stirred solution.
Sulfonyl Chloride Addition: Dissolve 1-(chlorosulfonyl)piperidine-3-carboxylic acid (1.0 equivalent) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor the progress of the reaction using TLC.
Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ solution (1x), and finally with brine (1x).
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.
Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., Ethyl Acetate/Hexanes) to yield the pure sulfonamide.
Optimization of Reaction Conditions
The optimal reaction conditions can vary depending on the specific amine substrate. The following table summarizes a range of conditions that can be explored for optimization.
Parameter
Condition 1
Condition 2
Condition 3
Outcome/Notes
Base
Pyridine
Triethylamine (TEA)
DIPEA
Pyridine is often effective but can be difficult to remove. TEA and DIPEA are common alternatives.
Solvent
Dichloromethane (DCM)
Acetonitrile (MeCN)
Tetrahydrofuran (THF)
DCM is a good general-purpose solvent. MeCN can be beneficial for less soluble reactants.
Temperature
0 °C to RT
-20 °C to RT
Room Temperature
Starting at lower temperatures can help control exotherms and minimize side reactions.
Reaction Time
6 hours
12 hours
24 hours
Monitor by TLC to determine the optimal reaction time for your specific substrates.
Visualizing the Decision Process for Optimization
The selection of reaction parameters is a critical step in achieving a successful coupling. The following diagram outlines a logical decision-making process for optimizing the reaction conditions.
Caption: Decision tree for reaction optimization.
Troubleshooting
Issue
Potential Cause
Suggested Solution
Low or No Product Formation
- Inactive sulfonyl chloride (hydrolyzed)- Amine is not nucleophilic enough- Insufficient base
- Use freshly opened or purified sulfonyl chloride.- Consider a more forcing reaction condition (higher temperature, longer reaction time).- Ensure at least 1.5 equivalents of base are used.
Formation of Multiple Products
- Reaction with the carboxylic acid moiety- Di-sulfonylation of primary amines
- Protect the carboxylic acid group prior to the coupling reaction.- Use a larger excess of the primary amine or add the sulfonyl chloride slowly at low temperature.
Difficult Purification
- Excess pyridine or other high-boiling point base- Similar polarity of product and starting materials
- Perform an acidic wash during workup to remove pyridine.- Optimize the mobile phase for column chromatography to achieve better separation.
Conclusion
The coupling of amines with 1-(chlorosulfonyl)piperidine-3-carboxylic acid is a robust and versatile method for the synthesis of novel sulfonamide derivatives. By carefully selecting the reaction conditions, including the base, solvent, and temperature, researchers can achieve high yields of the desired products. The protocols and troubleshooting guide provided in these application notes are intended to serve as a valuable resource for scientists engaged in drug discovery and development, facilitating the efficient synthesis of new chemical entities for biological evaluation.
References
Organic Chemistry Portal. Sulfonamide synthesis by S-N coupling. Available at: [Link]
Macmillan Group - Princeton University. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Available at: [Link]
Journal of the American Chemical Society. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Available at: [Link]
Organic Chemistry Portal. Sulfonamide synthesis by alkylation or arylation. Available at: [Link]
National Institutes of Health. Preparation of sulfonamides from N-silylamines. Available at: [Link]
Royal Society of Chemistry. Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. Available at: [Link]
MDPI. A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. Available at: [Link]
Wiley Online Library. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Available at: [Link]
CHEMISTRY & BIOLOGY INTERFACE. Recent advances in synthesis of sulfonamides: A review. Available at: [Link]
Royal Society of Chemistry. Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2. Available at: [Link]
ResearchGate. Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides | Request PDF. Available at: [Link]
Royal Society of Chemistry. Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco. Available at: [Link]
Royal Society of Chemistry. Clickable coupling of carboxylic acids and amines at room temperature mediated by SO2F2. Available at: [Link]
Wiley Online Library. Switchable Deep Eutectic Solvents for Sustainable Sulfonamide Synthesis. Available at: [Link]
ACS Publications. Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides | Organic Letters. Available at: [Link]
National Institutes of Health. Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. Available at: [Link]
ChemRxiv. The Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. Available at: [Link]
Asian Journal of Chemistry. Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. Available at: [Link]
MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available at: [Link]
Application Note: High-Precision Chemoselectivity in Amide and Sulfonamide Formation
Executive Summary This guide addresses a critical challenge in medicinal chemistry and process development: the chemoselective differentiation between amide (carboxamide) and sulfonamide formation. While both reactions i...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide addresses a critical challenge in medicinal chemistry and process development: the chemoselective differentiation between amide (carboxamide) and sulfonamide formation. While both reactions involve nucleophilic attack by an amine on an electrophile, the distinct mechanistic profiles of the carbonyl carbon (C=O) and the sulfonyl sulfur (O=S=O) require divergent protocols.
This document provides evidence-based workflows for:
Selective Amide Coupling: Preferential acylation in the presence of competing nucleophiles.
Selective Sulfonamide Formation: Controlling the high reactivity of sulfonyl chlorides.
Sequential Functionalization: Protocols for orthogonal protection and derivatization of polyamines.
Mechanistic Divergence & Reactivity Landscape
To achieve selectivity, one must exploit the fundamental differences in electrophilicity between carboxylic acid derivatives and sulfonyl derivatives.
The Electrophilicity Hierarchy
Sulfonyl chlorides (
) are "hard," highly reactive electrophiles that react rapidly with amines, often with poor discrimination between primary () and secondary () amines. In contrast, carboxylic acids () are inert until activated. This tunability of the carbonyl electrophile is the key to selectivity.
Sulfonylation: Driven largely by nucleophilicity (pKa) . More basic amines react faster, provided steric hindrance is not extreme.
Acylation: Driven significantly by steric accessibility . Primary amines can often be selectively acylated over secondary amines using bulky active esters, even if the secondary amine is more basic.
Strategic Decision Matrix
The following decision tree outlines the logic for selecting the correct protocol based on your starting materials and desired outcome.
Figure 1: Decision matrix for selecting the appropriate chemoselective protocol.
Objective: Selectively acylate a primary amine in the presence of a secondary amine or other nucleophiles.
Principle: Use a "soft" activated ester (NHS or PFP) rather than a "hard" acid chloride. The reaction is kinetically controlled by steric hindrance.
Reagents:
Carboxylic Acid (1.0 equiv)
EDC·HCl (1.1 equiv)
N-Hydroxysuccinimide (NHS) (1.1 equiv)
Diamine Substrate (1.0 equiv)
Solvent: DCM or DMF (Dry)
Step-by-Step:
Pre-activation: Dissolve Carboxylic Acid (1.0 equiv) in DCM (0.1 M). Add EDC·HCl (1.1 equiv) and NHS (1.1 equiv). Stir at RT for 30–60 mins to generate the NHS-ester in situ.
Note: TLC should show disappearance of acid.
Addition: Cool the mixture to 0°C.
Coupling: Add the diamine (1.0 equiv) slowly. Do not add excess base (DIPEA/TEA) unless the amine is a salt. If the amine is free, the basicity of the
amine is sufficient to drive the reaction.
Incubation: Stir at 0°C for 1 hour, then allow to warm to RT.
Validation: Monitor by LC-MS. The
amide usually forms >90:10 over the amide due to the bulk of the NHS leaving group.
Objective: Form a sulfonamide efficiently while minimizing bis-sulfonylation or side reactions.
Principle: Sulfonyl chlorides are prone to hydrolysis.[2] The Schotten-Baumann method (biphasic aqueous/organic) buffers the pH to keep the amine nucleophilic while consuming the HCl byproduct, but the biphasic nature protects the sulfonyl chloride from rapid hydrolysis long enough to react with the amine.
Reagents:
Sulfonyl Chloride (1.1 equiv)
Amine (1.0 equiv)
Base: 10% aq.
or
Solvent: THF or Dioxane
Step-by-Step:
Preparation: Dissolve the amine (1.0 equiv) in a mixture of THF and 10%
(1:1 v/v). Ensure pH is ~9–10.
Temperature Control: Cool to 0°C. Critical Step: Sulfonyl chlorides are highly reactive; low temperature prevents bis-sulfonylation of primary amines.
Addition: Dissolve Sulfonyl Chloride in minimal THF. Add dropwise to the rapidly stirring biphasic mixture.
Reaction: Stir vigorously at 0°C for 30 mins, then RT for 2 hours.
Workup: Acidify carefully with 1M HCl to pH 3 (precipitates the sulfonamide if solid, or allows extraction).
Why this works: The aqueous base scavenges the HCl generated. If organic base (TEA) is used in single-phase DCM, the reaction is often too fast and can lead to disulfonimides (
).
Protocol 3: Sequential One-Pot Functionalization
Objective: React a diamine with a Carboxylic Acid AND a Sulfonyl Chloride.
Logic: Always perform the Amide Coupling FIRST , then the Sulfonamide formation.
Reasoning: If you add sulfonyl chloride first, it will non-selectively react with both amines. If you perform amide coupling first (using Protocol 1), you lock the primary amine, leaving the secondary amine available for the more aggressive sulfonyl chloride.
Workflow:
Step A (Amide): React Diamine + Acid + HATU + DIPEA (1.0 equiv) in DMF.
Monitor: Confirm consumption of Acid.
Step B (Sulfonamide): Add Sulfonyl Chloride (1.2 equiv) + excess DIPEA (2.0 equiv) directly to the pot.
Heat: Warm to 50°C (Sulfonylation of sterically hindered secondary amines often requires heat).
Comparative Data: Reaction Parameters
Parameter
Amide Coupling (Standard)
Sulfonamide Formation
Electrophile
Activated Ester / Acid Chloride
Sulfonyl Chloride / Fluoride
Leaving Group
-OBBt, -OAt, -Cl
-Cl, -F
Rate Constant ()
1 (Reference)
100 – 1000x Faster
Selectivity ( vs )
High (Steric control possible)
Low (Requires protecting groups)
Preferred Solvent
DMF, DCM, EtOAc
DCM, THF, Water/Dioxane
Base Requirement
Stoichiometric (1–3 eq)
Excess (Scavenge HCl)
Main Side Reaction
Racemization (if chiral)
Hydrolysis to Sulfonic Acid
Troubleshooting & Optimization
Hydrolysis of Sulfonyl Chlorides
Symptom: Low yield of sulfonamide, presence of sulfonic acid (
) in LC-MS.
Cause: Wet solvents or insufficient amine nucleophilicity.
Fix: Switch to anhydrous DCM with Pyridine (solvent/base) or use the Schotten-Baumann protocol (Protocol 2) which paradoxically protects the reagent via the biphasic effect.
Regioselectivity Failure
Symptom: Mixture of isomers when acylating polyamines.
Fix:
Lower temperature to -78°C (if using acid chlorides).
Switch to T3P (Propylphosphonic anhydride) . T3P is known for extremely low epimerization and high chemoselectivity due to its bulky transition state.
Bis-Sulfonylation
Symptom: Formation of
.
Cause: Excess sulfonyl chloride and high pH.
Fix: Use exactly 1.0 equiv of sulfonyl chloride. Use a weaker base (
instead of ).
References
Chemoselective Acylation: Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[2] Tetrahedron, 61(46), 10827-10852. Link
Sulfonamide Synthesis via Schotten-Baumann: De Luca, L., & Giacomelli, G. (2008). An Easy and Handy Synthesis of Sulfonamides Directly from Sulfonic Acids.[1][5] The Journal of Organic Chemistry, 73(10), 3967–3969. Link
Selective Sulfonyl Chloride Formation: Cornella, J., et al. (2019). Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. Angewandte Chemie International Edition, 58(50), 18235-18239. Link
One-Pot Procedures: Ma, X., et al. (2023).[3] One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation.[4] Journal of the American Chemical Society, 145(38), 20786–20791. Link
pKa and Reactivity: Ball, N. D., et al. (2020).[5] Calcium Triflimide Activation of Sulfonyl Fluorides for SuFEx with Amines. Organic Letters, 22(11), 4389–4394. Link
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: STAB-SO2CL-PIP3
Classification: Moisture-Sensitive Reagent Handling
Assigned Specialist: Senior Application Scientist, Chemical Stability Unit
Executive Summary
1-(Chlorosulfonyl)piperidine-3-carboxylic acid is a bifunctional building block containing a sulfonyl chloride (
) and a carboxylic acid (). Its storage stability is compromised by a synergistic failure mode: the carboxylic acid moiety is inherently hygroscopic, drawing atmospheric moisture toward the highly electrophilic sulfonyl chloride group.
This guide provides an authoritative protocol to prevent the irreversible hydrolysis of the sulfonyl chloride into its corresponding sulfonic acid and hydrochloric acid (HCl).
Module 1: Critical Storage Protocols
The "Golden Standard" for Long-Term Integrity
Do not treat this compound like a standard organic solid. It requires the same rigor as highly reactive acyl chlorides.
1.1 The Storage Environment
Parameter
Requirement
Scientific Rationale
Temperature
-20°C (Freezer)
Kinetic suppression of hydrolysis. At room temperature, trace moisture trapped in the crystal lattice has sufficient energy to overcome the activation barrier for nucleophilic attack on sulfur.
Atmosphere
Argon (Ar)
Argon is heavier than air and "blankets" the solid, whereas Nitrogen () can mix more easily with headspace air if the seal is imperfect.
Container
Glass + PTFE Liner
Avoid Metal: The hydrolysis byproduct (HCl) will corrode metal caps, contaminating the sample with iron/aluminum salts. Avoid Polystyrene: HCl gas can embrittle certain plastics.
Desiccant
P2O5 or Indicating Silica
Secondary protection within the secondary container (see below) is mandatory.
1.2 The "Double-Containment" System (SOP)
Step 1: Transfer the primary vial into a glove box or glove bag purged with inert gas.
Step 2: Wrap the primary vial cap with Parafilm® or electrical tape to prevent gas exchange.
Step 3: Place the primary vial inside a larger secondary jar (e.g., a wide-mouth glass jar).
Step 4: Fill the void space in the secondary jar with a high-efficiency desiccant (e.g., Drierite™ or Silica Gel packets).
Step 5: Seal the secondary jar and store at -20°C.
1.3 Visualizing the Storage Workflow
Figure 1: Decision matrix for the intake and storage of moisture-sensitive sulfonyl chlorides.
Module 2: Troubleshooting & FAQs
Q1: Upon opening the bottle, I heard a distinct "pop" or hiss. Is the compound safe?Status:Critical Warning.
Diagnosis: The "pop" indicates a buildup of pressurized gas.
Cause: Hydrolysis has occurred inside the bottle. The reaction
releases Hydrogen Chloride gas.
Action: The titer of the reagent has likely dropped significantly. Perform a quantitative analysis (see Module 4) before using in stoichiometry-sensitive reactions. Vent carefully in a fume hood.[1]
Q2: The powder has turned into a sticky gum or paste. Can I dry it under vacuum?Status:Irreversible Failure.
Diagnosis: The crystal lattice has collapsed due to the formation of the sulfonic acid derivative, which is often an oil or amorphous gum.
Cause: The carboxylic acid moiety absorbed moisture, creating a localized acidic aqueous environment that rapidly hydrolyzed the sulfonyl chloride.
Action:Discard. You cannot "dry" the water out because the water has already chemically reacted. Vacuum drying will only remove the HCl, leaving you with the inert sulfonic acid.
Q3: Can I store a standard solution in DCM or THF?Status:Not Recommended for Long Term.
Reasoning: While sulfonyl chlorides are soluble in Dichloromethane (DCM) and Tetrahydrofuran (THF), these solvents are difficult to keep anhydrous over weeks. THF can form peroxides, and wet DCM will lead to slow hydrolysis.
Exception: If you must store a solution, use Anhydrous Acetonitrile over 3Å molecular sieves at -20°C. Acetonitrile suppresses the nucleophilicity of trace water better than ethers [1].
Module 3: The Mechanism of Failure
Understanding the enemy is the first step to defeating it. The hydrolysis of sulfonyl chlorides is not a simple displacement; it proceeds via a concerted nucleophilic attack at the sulfur atom.
3.1 The Hydrolysis Pathway
The reaction is autocatalytic. The HCl produced can protonate the water, making the remaining water clusters more hydrogen-bond donating, or in some cases, the carboxylic acid tail can participate in intramolecular catalysis.
Figure 2: The autocatalytic hydrolysis cycle. Note that HCl generation accelerates further degradation.
Module 4: Quality Control & Validation
Before committing this reagent to a high-value synthesis, validate its purity.
4.1 Rapid Purity Check (H-NMR)
Solvent: Anhydrous
or (Note: DMSO may react if left too long; run immediately).
Marker: Look for the disappearance of the sulfonyl chloride.
Key Shift: The protons on the piperidine ring adjacent to the nitrogen (
) will shift upfield (lower ppm) if the electron-withdrawing converts to the less withdrawing [2].
OH Signal: A broad singlet appearing >10 ppm often indicates the sulfonic acid proton (distinct from the carboxylic acid proton).
4.2 Functional Titration (Morpholine Test)
If NMR is unavailable, use a derivatization test.
Dissolve a known mass of the reagent in dry DCM.
Add excess Morpholine (1.5 eq).
Wash with water (removes salts and unreacted acid).
Evaporate and weigh the resulting sulfonamide.
Calculation:
.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.
National Center for Biotechnology Information. (2024). PubChem Compound Summary for Sulfonyl Chlorides. Retrieved from [Link]
(Note: Specific stability data for the exact piperidine-3-carboxylic acid derivative is proprietary/niche; the protocols above are derived from the rigorous standards for the broader class of hygroscopic sulfonyl chlorides.)
Optimizing yield for sulfonylation reactions with steric hindrance
Ticket Subject: Optimizing Yield for Sulfonylation of Sterically Hindered Substrates Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open Executive Summary You are encountering low y...
Author: BenchChem Technical Support Team. Date: February 2026
Ticket Subject: Optimizing Yield for Sulfonylation of Sterically Hindered Substrates
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Status: Open
Executive Summary
You are encountering low yields due to steric hindrance in sulfonylation reactions. This is a kinetic problem: the rate of nucleophilic attack by your hindered amine/alcohol is slower than the rate of side reactions (primarily hydrolysis of the sulfonyl chloride or sulfene formation).
To solve this, we must either accelerate the forward reaction (nucleophilic catalysis) or stabilize the electrophile (changing the leaving group).
Diagnostic Workflow
Before altering your protocol, use this decision tree to select the correct optimization strategy based on your specific failure mode.
Technical Deep Dive: The Kinetic Barrier
The Problem: Direct Attack is Blocked
In a standard reaction, the amine attacks the sulfur center directly. Bulky groups (e.g., tert-butyl amines, ortho-substituted anilines) physically block this trajectory. If the reaction is too slow, trace water competes for the sulfonyl chloride, leading to the sulfonic acid byproduct you likely see in your LCMS.
The Solution: Nucleophilic Catalysis (The "Stepping Stone")
We use 4-Dimethylaminopyridine (DMAP) not just as a base, but as a nucleophilic catalyst . DMAP attacks the sulfonyl chloride faster than the hindered amine can, forming a highly reactive N-sulfonylpyridinium salt. This intermediate is cationic (more electrophilic) and projects the sulfonyl group further out, reducing the steric penalty for the incoming amine [1].
Optimized Protocols
Protocol A: The "Hard" Standard (Nucleophilic Catalysis)
Use this for moderately hindered substrates (e.g., isopropyl amines).
Dry Down: Ensure all reagents are azeotropically dried with toluene or stored over activated molecular sieves (3Å).
Setup: Dissolve the hindered amine (1.0 equiv) in anhydrous DCM (0.2 M).
Base: Add Triethylamine (Et3N) (2.0 equiv) as the stoichiometric acid scavenger.
Catalyst: Add DMAP (0.1 – 0.2 equiv). Note: Do not use DMAP stoichiometrically unless necessary, as removal can be difficult.
Addition: Add Sulfonyl Chloride (1.2 equiv) slowly at 0°C, then warm to reflux (40°C).
Monitoring: If stalled after 4 hours, add 4-Pyrrolidinopyridine (4-PPY) (0.1 equiv), which is often more active than DMAP [2].
Protocol B: SuFEx (Sulfur-Fluoride Exchange)
Use this when sulfonyl chlorides hydrolyze too fast. Sulfonyl fluorides are stable to water but react with amines under specific activation.
Why it works: The S-F bond is stronger and smaller than S-Cl, reducing steric bulk and preventing hydrolysis, yet it can be activated selectively [3].
Reagent
Equivalents
Role
Sulfonyl Fluoride
1.0
Stable Electrophile
Hindered Amine
1.2
Nucleophile
Ca(NTf2)2
0.2
Lewis Acid Activator
DABCO
2.0
Base/Co-catalyst
Acetonitrile
Solvent
Polar Aprotic
Step-by-Step:
Mix Sulfonyl Fluoride and Amine in MeCN.
Add DABCO followed by Calcium Triflimide [Ca(NTf2)2].
Stir at Room Temperature. The Calcium activates the Fluoride leaving group via "fluoride abstraction" assistance.
Protocol C: Pentafluorophenyl (PFP) Esters
Use this for "impossible" substrates where even SuFEx fails or if you need to avoid metal catalysts.
Why it works: PFP esters are "active esters" commonly used in peptide coupling but excellent for sulfonylation. They are highly reactive toward amines but stable to water [4].[1]
Synthesis of PFP Ester: React Sulfonyl Chloride with Pentafluorophenol (1.0 equiv) and Et3N (1.0 equiv) in DCM. Isolate the stable solid.
Coupling: React PFP-Sulfonate (1.0 equiv) with Hindered Amine (1.1 equiv) and DBU (1.5 equiv) in DMF at 60°C.
Purification: The byproduct is pentafluorophenol, which is easily removed by a basic wash (sat. Na2CO3).
Troubleshooting FAQ
Q: I see the starting material and sulfonic acid, but no product. What happened?A: You have a "Hydrolysis Competition" issue. Your hindered amine is attacking too slowly, and adventitious water is winning.
Fix: Switch to Protocol B (SuFEx) . The fluoride will not hydrolyze, allowing you to heat the reaction or run it for days without decomposing the starting material.
Q: The reaction turns black and tarry immediately.A: You likely generated a Sulfene Intermediate . If you are using a primary alkyl sulfonyl chloride (e.g., Mesyl Chloride) and a strong base, the base may deprotonate the alpha-carbon to form a sulfene (R-CH=SO2). This species polymerizes rapidly.
Fix: Switch to a weaker base (Pyridine or Collidine) and keep the temperature at -78°C during addition.
Q: My reaction stalls at 60% conversion.A: This is often due to HCl Salt Formation . As the reaction proceeds, HCl is generated. If your base is not scavenging it fast enough, the HCl protonates your hindered amine, rendering it non-nucleophilic.
Fix: Use a "proton sponge" or stronger non-nucleophilic base like DBU or BEMP to ensure the amine remains free.
Q: How do I remove DMAP from the crude mixture?A: DMAP is difficult to remove.
Fix: Wash the organic layer with 10% aqueous CuSo4 . DMAP coordinates to Copper, turning the aqueous layer blue and remaining there, while your product stays in the organic layer.
References
Hofle, G., Steglich, W., & Vorbruggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Angewandte Chemie International Edition, 17(8), 569-583. Link
Berry, D. J., et al. (1981). Nucleophilic catalysis in the formation of sulfonamides. Journal of Organic Chemistry. Link
Mahajan, J. P., et al. (2020). SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides. Organic Letters, 22(12). Link
Caddick, S., et al. (2005). Pentafluorophenyl sulfonate esters: a new class of active esters for the synthesis of sulfonamides. Tetrahedron Letters, 46(13). Link
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Reactivity of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid with Anilines
Ticket Type: Synthesis Optimization / Troubleshooting
Support Tier: Level 3 (Senior Scientist)
Executive Summary: The "Double-Deactivation" Challenge
Users attempting to couple 1-(Chlorosulfonyl)piperidine-3-carboxylic acid with anilines frequently encounter low yields or complete reaction failure. This is rarely due to user error in handling, but rather an intrinsic chemical mismatch driven by two factors:
Electronic Deactivation (The Sulfamoyl Effect): Unlike highly reactive aryl sulfonyl chlorides (e.g., Tosyl chloride), this reagent is a sulfamoyl chloride (
). The nitrogen lone pair on the piperidine ring donates electron density into the sulfonyl group (resonance), significantly reducing the electrophilicity of the sulfur center.
Solubility & Salt Formation (The Zwitterion Effect): The pendant carboxylic acid (C3-COOH) consumes the first equivalent of base, generating a carboxylate salt. In non-polar solvents (DCM, Toluene), this salt often precipitates or aggregates, effectively removing the reagent from the solution phase before it can react with the aniline.
This guide provides three validated protocols to overcome these barriers, ranging from process optimization to synthetic route modification.
Phase 1: Diagnostic Checklist
Before altering your protocol, verify the integrity of your system.
Diagnostic Check
Symptom of Failure
Root Cause
Reagent Quality
LCMS shows mass corresponding to (Sulfonic acid) or .
Hydrolysis. Sulfamoyl chlorides are moisture-sensitive.[1] If the bottle has been opened repeatedly without inert gas backfill, the reagent is likely dead.
Solvent Clarity
Reaction mixture becomes cloudy or forms a gum immediately upon adding base.
Salt Precipitation. The base (TEA/DIPEA) deprotonated the COOH, forming an insoluble carboxylate salt in DCM/Ether.
TLC/LCMS Status
Starting material persists unchanged even after 24h at RT.
Low Electrophilicity. The sulfamoyl chloride is too stable to react with a weak nucleophile (aniline) at room temperature.
Phase 2: Validated Solutions
Protocol A: The "Activation" Method (High Success Rate)
Best for: Small scale reactions where product isolation via extraction is acceptable.
Logic: This method uses Pyridine as both solvent and base to solubilize the carboxylate salt, and DMAP (4-Dimethylaminopyridine) as a nucleophilic catalyst to activate the sluggish sulfamoyl chloride.
Step-by-Step:
Dissolve: Dissolve 1.0 eq of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid in anhydrous Pyridine (0.2 M concentration). Do not use DCM.
Add Catalyst: Add 0.1 eq of DMAP . This forms a highly reactive N-sulfonylpyridinium intermediate.
Add Nucleophile: Add 1.2 eq of the Aniline.
Heat: Warm the reaction to 60°C . Sulfamoyl chlorides with anilines often require thermal energy to overcome the activation barrier.
Monitor: Check LCMS at 2 hours. If incomplete, heat to 80°C.
Workup: Evaporate pyridine (azeotrope with toluene). Redissolve in EtOAc/Water. Acidify aqueous layer to pH ~3 to protonate the carboxylic acid product and extract into EtOAc.
Protocol B: The "Biphasic" Method (Schotten-Baumann)
Best for: Scale-up or when purification by chromatography is difficult.
Logic: By using a biphasic system (THF/Water) with an inorganic base, you keep the carboxylate group soluble in the aqueous phase while the sulfonyl chloride reacts at the interface. Sulfamoyl chlorides are surprisingly stable to hydrolysis compared to aryl sulfonyl chlorides, making this viable.
Step-by-Step:
Prepare Aqueous Phase: Dissolve 2.5 eq of NaHCO₃ or K₂CO₃ in water.
Prepare Organic Phase: Dissolve 1.0 eq of Aniline in THF.
Combine: Mix the two phases vigorously (high stir rate is critical).
Add Reagent: Add 1.0 eq of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid (dissolved in minimal THF) dropwise to the stirring mixture.
Reaction: Stir at RT for 4–12 hours.
Workup: The product (as a carboxylate salt) stays in water. Wash with Ether (removes unreacted aniline). Then acidify the aqueous layer to precipitate the product or extract with EtOAc.
Protocol C: The "Synthetic Workaround" (Highest Reliability)
Best for: Precious anilines or when Protocols A & B fail.
Logic: The carboxylic acid is the primary interference. Masking it as an ester removes the solubility issue and prevents zwitterion formation.
Step-by-Step:
Protection: Convert 1-(Chlorosulfonyl)piperidine-3-carboxylic acid to its Methyl Ester using
(careful with temp) or use the commercially available ester analog.
Coupling: React the Ester-Sulfonyl Chloride with Aniline in DCM with 2.0 eq Pyridine or TEA . The reaction will proceed much smoother as the reagent behaves like a standard lipophilic organic molecule.
Deprotection: Saponify the ester (LiOH/THF/H2O) to reveal the carboxylic acid after the sulfonamide bond is formed.
Phase 3: Troubleshooting Logic Map
The following diagram illustrates the decision process for selecting the correct protocol based on your observation.
Caption: Decision tree for troubleshooting sulfamoyl chloride coupling failures.
Frequently Asked Questions (FAQs)
Q: Why can't I just use Triethylamine (TEA) and DCM?A: In DCM, the carboxylic acid on the piperidine ring reacts with TEA to form a salt. This salt is highly polar and often insoluble in DCM. It precipitates out, leaving your aniline in solution with no electrophile to react with. You must use a solvent that dissolves the salt (Pyridine, DMF) or a biphasic system (Water/THF).
Q: I see a new spot on TLC, but it's not my product. What is it?A: If you are using a carbodiimide coupling agent (like EDC/HATU) elsewhere in your synthesis, ensure you aren't accidentally activating the carboxylic acid instead of the sulfonyl chloride. However, in a standard sulfonylation, a common side product is the sulfonic acid (hydrolysis product) or, if heating excessively without base, a sulfonic-carboxylic anhydride (intramolecular cyclization), though this is rare for 6-membered rings.
Q: Can I use the acid chloride of the carboxylic acid?A: No. If you try to convert the carboxylic acid to an acid chloride (using SOCl2) while the sulfonyl chloride is present, you will create a molecule with two electrophilic sites. The aniline will likely attack the acid chloride (forming an amide) preferentially over the sulfonyl chloride (forming a sulfonamide), as acid chlorides are generally more reactive than sulfamoyl chlorides.
References
Reactivity of Sulfamoyl Chlorides: Spillane, W. J., et al. "Elimination mechanisms in the anilinolysis of sulfamoyl chlorides in chloroform and acetonitrile." Journal of the Chemical Society, Perkin Transactions 2, 1982. Link
Establishes the lower reactivity and E2-like mechanism of sulfamoyl chlorides compared to aryl sulfonyl chlorides.
Schotten-Baumann Conditions: "Schotten-Baumann Reaction." Comprehensive Organic Name Reactions and Reagents, Wiley, 2010.
Catalysis of Sulfonylation: Chaudhary, S., et al. "DMAP-catalyzed sulfonylation of amines." Tetrahedron Letters, 2008.
Protection Group Strategies: Wuts, P. G. M., & Greene, T. W.[2] Greene's Protective Groups in Organic Synthesis, 4th Ed., Wiley, 2006.
Authoritative source on ester protection to mask carboxylic acid interference.
Technical Support Center: Quenching Procedures for Excess 1-(Chlorosulfonyl)piperidine-3-carboxylic acid
This guide provides detailed protocols and troubleshooting advice for the safe and effective quenching of excess 1-(Chlorosulfonyl)piperidine-3-carboxylic acid. It is intended for researchers, scientists, and drug develo...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides detailed protocols and troubleshooting advice for the safe and effective quenching of excess 1-(Chlorosulfonyl)piperidine-3-carboxylic acid. It is intended for researchers, scientists, and drug development professionals with a foundational understanding of organic synthesis and standard laboratory practices.
PART 1: CORE DIRECTIVE - Understanding the Quench
The Critical Nature of Quenching Sulfonyl Chlorides
The primary objective of a quenching procedure is to safely and completely convert the excess sulfonyl chloride into a stable, non-reactive, and easily separable byproduct. The choice of quenching agent is paramount and is dictated by factors such as reaction scale, solvent, and the stability of the desired product to the quenching conditions.
Mechanism of Quenching
The fundamental reaction pathway for quenching a sulfonyl chloride involves nucleophilic attack on the electrophilic sulfur atom, leading to the displacement of the chloride leaving group.
Hydrolysis: With water or aqueous base, the sulfonyl chloride is converted to the corresponding sulfonic acid or its salt.[3][4][5]
Alcoholysis: Alcohols react to form stable sulfonate esters.[6][7]
PART 2: SCIENTIFIC INTEGRITY & LOGIC - Troubleshooting and FAQs
This section addresses common issues encountered during the quenching of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid in a question-and-answer format, providing expert insights and actionable solutions.
Frequently Asked Questions (FAQs)
Q1: My quench is violently exothermic. What is causing this and how can I control it?
A1: A violent exotherm is a clear indication that the quenching agent is being added too rapidly or is too concentrated, leading to a dangerous, uncontrolled reaction.[9] Sulfonyl chlorides react rapidly with nucleophiles, releasing significant heat.[2]
Troubleshooting Steps:
Pre-cool the Reaction: Always cool the reaction mixture to 0 °C in an ice bath before and during the quench.[10] This is the most critical step for managing the exotherm.
Slow, Controlled Addition: Add the quenching agent dropwise or in small portions. This allows for the dissipation of heat and prevents a runaway reaction.
Dilute the Quenching Agent: Use a dilute quenching solution (e.g., 5% aqueous sodium bicarbonate instead of a saturated solution).
Ensure Efficient Stirring: Vigorous stirring is essential to ensure homogenous mixing and efficient heat transfer to the cooling bath.
Q2: After quenching with aqueous base, I'm struggling with product extraction due to emulsion formation. What should I do?
A2: Emulsion formation is common when the product of the quench, a sulfonic acid salt, acts as a surfactant. This is particularly problematic in biphasic systems.
Troubleshooting Steps:
Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, helping to break the emulsion and "salt out" the organic product.
pH Adjustment: Carefully adjust the pH of the aqueous layer. The solubility of both your desired product and the sulfonic acid byproduct are pH-dependent.
Filtration: If a solid precipitate is causing the emulsion, filter the mixture through a pad of Celite before attempting to separate the layers.
Q3: I've performed an aqueous workup, but my product is still contaminated with a sulfur-containing impurity. Why?
A3: This suggests an incomplete quench. Sulfonyl chlorides can be surprisingly stable to hydrolysis, especially in biphasic systems with poor mixing.[8]
Troubleshooting Steps:
Increase Stirring Time and Vigor: Ensure the biphasic mixture is stirred vigorously for an adequate period (e.g., 1-2 hours) to maximize interfacial contact and drive the hydrolysis to completion.[10]
Consider a Homogeneous Quench: If possible, add a co-solvent like THF or acetone to create a single-phase system during the quench, which will significantly accelerate the reaction.
Pre-quench with a Nucleophile: Before the aqueous wash, add a small amount of a nucleophilic scavenger like methanol or aqueous ammonia to convert the sulfonyl chloride to a more easily separable sulfonate ester or sulfonamide.[10]
Q4: When should I consider using a scavenger resin for quenching?
A4: Scavenger resins, typically polymer-bound amines, are an excellent option when:
Your desired product is sensitive to aqueous or basic conditions.
Traditional extractive workups are proving ineffective.
You are performing high-throughput synthesis and require a simplified purification workflow.[11]
The unreacted sulfonyl chloride is covalently bound to the resin, which is then simply removed by filtration.[11]
PART 3: VISUALIZATION & FORMATTING
Recommended Quenching Protocols
Protocol 1: Standard Aqueous Bicarbonate Quench
This is the most common and generally recommended method.
Methodology:
Cool the reaction mixture to 0 °C in an ice bath with vigorous stirring.
Slowly and cautiously add a 5% aqueous solution of sodium bicarbonate dropwise. Monitor for gas evolution (CO₂) and ensure the internal temperature does not rise significantly.[12][13]
After the addition is complete, continue stirring at 0 °C for 30 minutes, then allow the mixture to warm to room temperature and stir for an additional 1-2 hours to ensure the reaction is complete.
Proceed with standard aqueous workup and extraction.
Protocol 2: Alcohol Quench for Formation of Sulfonate Ester
This method is useful if the sulfonic acid byproduct complicates purification.
Methodology:
Cool the reaction mixture to 0 °C in an ice bath with vigorous stirring.
Slowly add methanol or isopropanol dropwise.
Stir at 0 °C for 30 minutes, then warm to room temperature and stir for 2-4 hours.
The resulting sulfonate ester can then be separated during workup or by chromatography.
Data Presentation: Quenching Agent Comparison
Quenching Agent
Reaction Product
Key Advantages
Key Disadvantages
Water
Sulfonic Acid + HCl
Simple, inexpensive.
Highly exothermic, generates corrosive HCl.
Aqueous NaHCO₃
Sulfonic Acid Salt
Neutralizes HCl in situ, good control over pH.
Generates CO₂ gas, can be exothermic if added too quickly.[14]
Alcohols (MeOH, iPrOH)
Sulfonate Ester
Forms a neutral, often more easily separable byproduct.[6]
Slower reaction time may be required.
Amines (e.g., NH₃)
Sulfonamide
Rapid reaction, forms a highly polar byproduct.
The resulting sulfonamide may require specific extraction conditions for removal.[8]
Visualization: Quenching Workflow Diagram
Caption: Decision-making workflow for selecting an appropriate quenching procedure.
References
Vaia. Alcohols react with sulfonyl chlorides to give alkyl sulfonates.[Link]
King, J. F., & Loosmore, S. M. (1976). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 98(23), 7416–7423. [Link]
King, J. F., & Lee, T. M. (1979). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 57(23), 3118–3125. [Link]
Common Organic Chemistry. Alcohol to Chloride - Sulfonyl Chlorides (R-SO2Cl).[Link]
Pharmaffiliates. Oxidation of Dialkyl Sulphides to Sulfonyl Chlorides.[Link]
Ivanov, S. N., Gnedin, B. G., & Yarkova, A. V. (2004). Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in S A N Hydrolysis of 4-Nitrobenzenesulfonyl Chloride. Russian Journal of Organic Chemistry, 40(5), 733–739. [Link]
Google Patents.
Chemistry LibreTexts. 3.1.7: Reactions of Alcohols.[Link]
University of Rochester, Department of Chemistry. How To Run A Reaction: The Quench.[Link]
Organic Chemistry with Victor (YouTube). Sulfonate Esters: Activation of Alcohols with Sulfonyl Chlorides.[Link]
Hall, H. K. (1956). Kinetics of Reactions of Acyl Chlorides. II. Mechanisms of Hydrolysis of Sulfonyl Chlorides. Journal of the American Chemical Society, 78(7), 1450–1454. [Link]
Xiao, H., Chen, J., Liu, M., Wu, H., & Ding, J. (2009). An Approach to Disulfide Synthesis Promoted by Sulfonyl Chloride in Sodium Bicarbonate Aqueous Media. Phosphorus, Sulfur, and Silicon and the Related Elements, 184(10), 2553–2559. [Link]
Royal Society of Chemistry. SUPPORTING INFORMATION.[Link]
Storage stability of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid at -20°C
The following guide serves as a specialized Technical Support Center for 1-(Chlorosulfonyl)piperidine-3-carboxylic acid . It is designed to address the specific stability challenges inherent to the sulfamoyl chloride moi...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide serves as a specialized Technical Support Center for 1-(Chlorosulfonyl)piperidine-3-carboxylic acid . It is designed to address the specific stability challenges inherent to the sulfamoyl chloride moiety (>N-SO₂-Cl) and the free carboxylic acid group.[1]
[1][2]
Topic: Storage Stability & Handling Protocols at -20°C
Product Type: Reactive Building Block / Sulfonylation Reagent
Support Level: Senior Application Scientist[1]
⚠️ Critical Alert: Immediate Handling Directives
The "Golden Rule" of Sulfonyl Chlorides:
Treat this compound as a living clock . From the moment the septum is pierced, atmospheric moisture initiates an irreversible hydrolysis cascade.
Never warm to room temperature before use. Weigh quickly while cold if possible, or warm only the amount needed in a desiccator.
Do not store in standard freezers without secondary containment. The generated HCl gas can corrode freezer coils and cross-contaminate other samples.
Visual Fail State: If the solid appears "wet," "gummy," or emits visible white fumes (HCl) upon opening, the integrity is compromised.
Part 1: Storage & Stability FAQ
Q1: Why is storage at -20°C mandatory?
A: The -20°C requirement is not just for thermal stability but to kinetically arrest hydrolysis .[1]
The sulfamoyl chloride group (R₂N-SO₂-Cl) is an electrophile that reacts violently with water.[1] Even trace moisture trapped in the headspace of a vial will react. At -20°C, the rate of this reaction is significantly slower than at room temperature. Additionally, the free carboxylic acid moiety can catalyze auto-degradation pathways in the presence of moisture.
Q2: My sample arrived on blue ice, but it was thawed. Is it still good?
A: Likely, yes, provided the primary container remained sealed.
Action: Immediately transfer the vial to a -20°C freezer.
Verification: Before critical experiments, perform the "Visual & Solubility Check" (See Protocol A). If the powder is free-flowing and white/off-white, it is usable. If it is a sticky resin, hydrolysis has occurred.
Q3: Can I store this as a stock solution?
A:Absolutely not.
Reasoning: Sulfonyl chlorides react with almost all nucleophilic solvents (MeOH, EtOH) and even "inert" solvents like DMSO (which can act as an oxidant or nucleophile under certain conditions) or DMF (which can decompose to form dimethylamine, reacting with your sample).
Exception: A stock solution in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) may be stable for 2-4 hours at 0°C, but storage is highly discouraged.
Q4: What is the primary degradation product?
A: The compound hydrolyzes to 1-sulfopiperidine-3-carboxylic acid (sulfamic acid derivative) and Hydrogen Chloride (HCl) .[1]
Consequence: The HCl gas pressurizes the vial and autocatalyzes further decomposition. The resulting sulfonic acid is a "dead" species that will not react in sulfonylation couplings.
Part 2: Troubleshooting & Diagnostics[1]
Symptom: The vial made a "popping" sound when opened.
Diagnosis:Hydrolysis has occurred. The sound was pressurized HCl gas escaping.
Remediation: Check pH of the solid (wet pH paper held above the solid). Strong acid fumes confirm degradation. Use quantitative NMR (Protocol B) to determine if enough active reagent remains.
Symptom: Low yields in sulfonamide synthesis.
Diagnosis: The reagent may have partially hydrolyzed to the sulfonic acid, which acts as an inert salt or proton source, quenching your base.
Fix: Increase the equivalents of the sulfonyl chloride reagent (e.g., from 1.1 eq to 1.5 eq) and use a non-nucleophilic base (e.g., DIPEA) to scavenge the HCl generated in situ.
Part 3: Experimental Protocols
Protocol A: Rapid Quality Control (QC) via NMR
Use this protocol to validate purity before committing valuable amine substrates.
Materials:
Solvent: Anhydrous CDCl₃ (stored over molecular sieves). Avoid DMSO-d6 unless strictly anhydrous, as it generates heat upon mixing.[1]
Active Species: Look for the distinct multiplets of the piperidine ring. The protons alpha to the nitrogen (N-CH₂) will shift significantly if the electron-withdrawing SO₂Cl is lost (hydrolyzed to SO₃H).[1]
Impurity: A broad singlet >10 ppm often indicates the sulfonic acid proton or HCl interaction.
1-(Chlorosulfonyl)piperidine-3-carboxylic acid is a high-value, reactive intermediate often used in fragment-based drug discovery to generate sulfonamide libraries. However, its dual-functionality—possessing both a moisture-sensitive chlorosulfonyl group (–SO₂Cl) and an acidic carboxyl group (–COOH)—creates a "characterization paradox."
Standard polar solvents required to dissolve the amino acid backbone often accelerate the hydrolysis of the chlorosulfonyl group, leading to false-positive validation. This guide compares the performance of solvent systems and protocols to ensure data integrity.
Part 1: The Characterization Challenge
Before analyzing the spectra, researchers must understand the stability profile. The primary failure mode in characterizing this molecule is hydrolysis , where the electrophilic sulfur atom is attacked by trace water in the solvent.
The Degradation Pathway
The chlorosulfonyl group degrades into a sulfonic acid. This change is subtle in low-resolution LC-MS (often ionizing as the same parent mass if the chloride is lost) but distinct in NMR due to shielding changes on the
-nitrogen protons.
Figure 1: The hydrolysis pathway. In wet DMSO-d₆, the target converts to the sulfonic acid within minutes, shifting H2/H6 signals upfield.
Part 2: Comparative Analysis of Solvent Systems
The choice of solvent is the single most critical variable. Below is a comparison of the three standard NMR solvents for this specific substrate.
Feature
Chloroform-d (CDCl₃)
DMSO-d₆
Acetone-d₆
Solubility
Low to Moderate. The free acid (-COOH) often struggles to dissolve, requiring high dilution or filtration.
Excellent. Dissolves the zwitterionic-like structure instantly.
Good. A viable middle ground.
Stability (-SO₂Cl)
High. Non-nucleophilic and easily dried. Best for confirming the intact chloride.
Low. Highly hygroscopic. Trace water rapidly hydrolyzes -SO₂Cl to -SO₃H.
Moderate. Less hygroscopic than DMSO but requires drying.
Signal Resolution
Excellent. Sharp peaks; distinct splitting for H2/H6 equatorial vs. axial protons.
Fair. Viscosity causes broadening. Exchangeable protons (-COOH) often broaden significantly.
Good. Sharp peaks, but solvent residual peak (2.05 ppm) may overlap with H4/H5.
Recommendation
Primary Choice (Filtered). Use for structural confirmation.
Avoid unless strictly anhydrous (ampoules).
Secondary Choice. Good compromise if CDCl₃ fails.
Part 3: Detailed 1H NMR Analysis (400 MHz)
The piperidine ring adopts a chair conformation. The large –SO₂Cl group on the nitrogen and the –COOH group at C3 dictate the stereochemistry.
Predicted Chemical Shift Assignments (in CDCl₃)
Position
Proton Type
Chemical Shift (, ppm)
Multiplicity & Coupling ()
Structural Insight
-COOH
Carboxylic Acid
10.5 – 12.0
Broad Singlet (br s)
Highly variable; disappears with D₂O shake.
H2
-Nitrogen
3.85 – 3.95
dd or dt (Geminal/Vicinal)
Deshielded by electron-withdrawing -SO₂Cl. Distinctly downfield from standard piperidines (~2.8 ppm).
H6
-Nitrogen
3.65 – 3.75
m (Complex splitting)
Diastereotopic protons (Axial/Equatorial) split due to ring rigidity.
H3
-Carbonyl
2.70 – 2.85
m (tt-like)
Chiral center. Shifted by -COOH.
H4/H5
Ring Methylene
1.60 – 2.10
Multiplet Cluster
H4 and H5 overlap; equatorial protons appear typically downfield of axial.
Critical Diagnostic: In the hydrolyzed product (sulfonic acid), the H2/H6 protons will shift upfield (shielded) by approximately 0.3–0.5 ppm (to the ~3.3–3.5 ppm range) because the sulfonate anion (-SO₃⁻) is less electron-withdrawing than the sulfonyl chloride (-SO₂Cl).
Part 4: Validated Experimental Protocols
To ensure scientific integrity, follow these workflows. The "Standard" method often fails due to moisture; the "Anhydrous" method is required for this specific molecule.
Method A: The Anhydrous Protocol (Recommended)
Use this for final characterization and purity assessment.
Glassware Prep: Oven-dry the NMR tube and cap for at least 2 hours at 120°C. Flush with Nitrogen (
) while cooling.
Solvent Prep: Use CDCl₃ stored over 4Å molecular sieves.
Why? Commercial CDCl₃ often contains HCl/phosgene stabilizers or water. Sieves neutralize acidity and remove water.
Sample Prep:
Weigh 10-15 mg of the sample into a dry vial.
Add 0.6 mL dry CDCl₃.
Sonication: If the solution is cloudy (common for free acids), sonicate for 30 seconds.
Filtration: Filter through a small plug of glass wool directly into the NMR tube to remove undissolved solids (which cause baseline rolling).
Acquisition: Run 16-32 scans with a 1-second relaxation delay (d1).
Method B: The "Trap" (DMSO-d6 Warning)
If you must use DMSO due to solubility issues:
Ampoules Only: Do not use a stock bottle of DMSO-d₆. Use a single-use sealed ampoule (100% D).
Rapid Acquisition: Prepare the sample immediately before the run.
Scan Limit: Limit the experiment to <10 minutes. Long overnight carbon (13C) runs in DMSO will almost certainly show hydrolysis byproducts by the morning.
Part 5: Visualization of the Decision Workflow
Figure 2: Decision tree for solvent selection and data validation.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Foundational text for substituent effects on chemical shifts).
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Link
Spillane, W. J., & Malaubier, J. B. (2014). Sulfamoyl Chlorides: Synthesis and Reactivity. Chemical Reviews, 114(4), 2507–2586. (Authoritative review on the stability and hydrolysis mechanisms of sulfamoyl chlorides). Link
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
Comparative Guide: Mass Spectrometry Fragmentation of N-Chlorosulfonyl Piperidines
Executive Summary N-chlorosulfonyl piperidines ( ) are potent electrophiles widely used as intermediates in the synthesis of sulfonamides and sulfamates. However, their high reactivity presents a distinct challenge in ma...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
N-chlorosulfonyl piperidines (
) are potent electrophiles widely used as intermediates in the synthesis of sulfonamides and sulfamates. However, their high reactivity presents a distinct challenge in mass spectrometry: distinguishing intrinsic fragmentation from hydrolysis artifacts.
This guide provides a mechanistic analysis of the fragmentation patterns of N-chlorosulfonyl piperidines compared to their more stable analogs (N-fluorosulfonyl and N-alkylsulfonyl variants). We define the specific m/z transitions that validate structural integrity and outline a self-validating protocol to ensure data reliability.
Mechanistic Foundation: The "Battle of Bonds"
The mass spectral behavior of N-chlorosulfonyl piperidines is governed by the competition between the labile
bond and the relatively robust bond. Unlike stable sulfonamides, the radical cation () of the chlorosulfonyl derivative possesses a distinct "trigger" for fragmentation: the expulsion of the chlorine radical.
Primary Fragmentation Pathway (EI - 70 eV)
Under Electron Ionization (EI), the molecular ion (
) is often weak or absent due to rapid fragmentation. The dominant pathway follows a sequential dissociation:
-Cleavage/Inductive Loss (Step 1): The ionizing electron is removed from the nitrogen lone pair or the sulfur-oxygen system. The weakest bond, , breaks heterolytically or homolytically, expelling a chlorine radical (, 35 Da).
Sulfonyl Extrusion (Step 2): The resulting sulfonyl cation (
) is electronically unstable. It ejects neutral sulfur dioxide (, 64 Da) to form the piperidinium cation ().
Ring Fragmentation (Step 3): The piperidinium ion undergoes characteristic ring opening and alkene loss (typically ethylene,
).
Visualization of Fragmentation Logic
The following diagram illustrates the critical decision nodes in the fragmentation pathway.
Figure 1: Sequential fragmentation pathway of N-chlorosulfonyl piperidine showing the critical loss of Chlorine followed by Sulfur Dioxide.
Comparative Analysis: Chlorosulfonyl vs. Alternatives
To validate your spectra, compare the N-chlorosulfonyl data against these established alternative classes.
Table 1: Diagnostic Ion Comparison[1]
Feature
N-Chlorosulfonyl Piperidine (Target)
N-Fluorosulfonyl Piperidine (SuFEx Analog)
N-Tosyl Piperidine (Stable Control)
Molecular Ion ()
Weak/Absent. Distinct Cl isotope pattern (3:1).
Stronger . No Cl pattern.
Prominent .
Base Peak
Often 84 () or 148 ().
84 or .
91 (Tropylium) or 155 ().
Key Neutral Loss
(Cl), then ().
(F), then ().
() usually after cleavage.
Low Mass Fingerprint
84, 69, 56, 41 (Piperidine series).
84, 69, 56, 41.
91, 65 (Aromatic series).
Stability Risk
High: Hydrolyzes to sulfonic acid ().
Moderate: Stable to water, reactive to nucleophiles.
High: Very stable.
Key Differentiator
The Chlorine Signature: The presence of the
isotope (approx. 32% abundance relative to ) in the parent region is the definitive marker. If the isotope pattern is absent, you likely have the hydrolysis product (sulfonic acid) or the methyl ester (if MeOH was used).
Experimental Protocol: Self-Validating Workflow
Due to the reactivity of the
bond, standard LC-MS protocols using aqueous mobile phases often yield false negatives (detecting the acid instead of the chloride).
Reagents & Setup
Solvent: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM). Avoid Methanol/Water.
Ionization: ESI (Positive mode) for intact mass; EI (70 eV) for structural fingerprinting.
Derivatization Agent: Morpholine (excess).
The "Derivatization Check" (System Suitability)
Before trusting a direct measurement, run this validation step:
Aliquot A (Direct): Dissolve sample in dry DCM. Inject immediately.
Aliquot B (Derivatized): Add 2 equivalents of Morpholine to the sample in DCM. Wait 5 mins.
Analysis:
Aliquot A should show
[M].
Aliquot B should show a mass shift corresponding to the sulfonamide formation:
.
Result: If Aliquot A looks like the Sulfonic Acid and Aliquot B shows the Morpholine adduct, your "Direct" method is suffering from hydrolysis in the source.
Workflow Diagram
Figure 2: Dual-path workflow to distinguish intact N-chlorosulfonyl piperidines from hydrolysis degradation products.
References
Smith, R. M. (2004). Understanding Mass Spectra: A Basic Approach. Wiley-Interscience.
Klagkou, K., et al. (2003).[1] "Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions." Rapid Communications in Mass Spectrometry, 17(21), 2373-2379.[1] Link
Holčapek, M., et al. (2008). "Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement." Journal of Mass Spectrometry, 43(9). (Mechanistic basis for SO2 extrusion). Link
BenchChem Application Notes. (2025). "Mass Spectrometry Fragmentation of Novel Piperidine Derivatives." (Piperidine ring fragmentation specifics). Link
Comparing reactivity of 3- vs 4-substituted piperidine sulfonyl chlorides
This guide provides a technical comparison of 3-substituted versus 4-substituted piperidine sulfonyl chlorides, focusing on their reactivity profiles, stability, and practical handling in drug discovery workflows. Execut...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical comparison of 3-substituted versus 4-substituted piperidine sulfonyl chlorides, focusing on their reactivity profiles, stability, and practical handling in drug discovery workflows.
Executive Summary
In medicinal chemistry, the choice between 3-piperidinesulfonyl chloride (3-PSC) and 4-piperidinesulfonyl chloride (4-PSC) is often dictated by the desired vector for the pharmacophore. However, their chemical behaviors differ significantly due to the proximity of the piperidine nitrogen.
3-PSC (The "Hot" Electrophile): Significantly more reactive due to the stronger inductive electron-withdrawing effect (-I) from the proximal nitrogen. It is prone to faster hydrolysis and requires strictly anhydrous conditions.
4-PSC (The "Stable" Workhorse): Exhibits classical sulfonyl chloride reactivity similar to aliphatic analogs. It is more sterically accessible but electronically less activated than the 3-isomer.
Mechanistic & Reactivity Analysis
The reactivity difference is governed by two opposing forces: Electronic Activation vs. Steric Shielding .
A. Electronic Effects (The Inductive Driver)
The nitrogen atom in the piperidine ring (typically protected as N-Boc or N-Cbz) acts as an electronegative sink. This inductive withdrawal (-I) propagates through the
-framework.
3-Position (
-effect): The sulfonyl group is separated from the nitrogen by only two carbons. The strong electron withdrawal destabilizes the S-Cl bond and increases the electrophilicity of the sulfur center ().
Consequence: Faster reaction rates with weak nucleophiles (e.g., electron-poor anilines).
4-Position (
-effect): The sulfonyl group is three carbons away. The inductive effect decays significantly, making the sulfur center less electrophilic compared to the 3-isomer.
Consequence: Slower reaction rates; may require catalysis (e.g., DMAP) for sterically hindered amines.
B. Conformational & Steric Analysis
Piperidine rings predominantly exist in a chair conformation.
4-PSC: The sulfonyl chloride group prefers the equatorial position to minimize 1,3-diaxial interactions. In this conformation, the sulfur atom is highly exposed and sterically unencumbered, allowing facile approach for nucleophiles.
3-PSC: The situation is more complex. While the equatorial preference remains, the 3-position is subject to 1,3-allylic strain (A(1,3)) equivalents if the N-protecting group (like Boc) adopts a specific rotamer. The bulky N-protecting group can partially shield the 3-position, potentially slowing down bimolecular substitution (
-like) despite the electronic activation.
Verdict: Electronic activation generally dominates for 3-PSC, making it the faster reactant, provided the nucleophile isn't exceptionally bulky.
Visualization of Reactivity Factors
The following diagram illustrates the competing electronic and steric vectors influencing the reactivity of these two isomers.
Caption: Schematic comparison of inductive effects (red arrows) and resulting reactivity profiles for 3- and 4-substituted isomers.
Experimental Data & Properties Comparison
Feature
3-Piperidinesulfonyl Cl
4-Piperidinesulfonyl Cl
Electronic State
Electron-Deficient (-EWG)
Neutral/Aliphatic (-EWG)
Relative Reactivity
High ()
Standard (Baseline)
Hydrolytic Stability
Low (h in moist air)
Moderate (Stable for hours)
Preferred Conformation
Equatorial (with N-PG clash risk)
Equatorial (Unencumbered)
Major Side Reaction
-Elimination (to tetrahydropyridine)
Desulfonylation (thermal)
Storage Requirement
-20°C, Argon, Desiccated
4°C, Argon
Standardized Protocols
Protocol A: Synthesis of Sulfonamides (General)
Applicable to both isomers, but 3-PSC requires lower temperatures.
Preparation: Dissolve the amine and base in anhydrous DCM under an inert atmosphere (
or Ar).
Addition (Critical):
For 4-PSC: Add the sulfonyl chloride as a solution in DCM dropwise at 0°C .
For 3-PSC: Cool the amine solution to -78°C or -20°C before adding the sulfonyl chloride. The high reactivity can lead to exotherms or bis-sulfonylation if not controlled.
Reaction: Allow to warm to Room Temperature (RT).
3-PSC: Usually complete within 30–60 mins.
4-PSC: May require 2–4 hours or overnight stirring.
Workup: Quench with dilute HCl (if amine product is acid-stable) or saturated
. Extract with DCM.
Protocol B: Handling & Stability Check
Before committing precious advanced intermediates, validate the quality of your sulfonyl chloride.
Visual Inspection: Pure piperidine sulfonyl chlorides are typically white solids or colorless oils. Yellow/Orange discoloration indicates decomposition (liberation of
or ).
Rapid NMR Assay: Dissolve a small aliquot in
.
Check for the disappearance of the characteristic
-proton signal (shifted downfield ~3.0-4.0 ppm).
3-PSC Specific: Look for alkene peaks (5.5-6.0 ppm), which indicate
-elimination to the enamine/alkene.
References
Inductive Effects in Heterocycles
Grob, C. A. "Inductive effects in organic chemistry."[3] Helvetica Chimica Acta, 1985. Link
Exner, O. "The inductive effect."[3][4][5][6][7][8][9] Journal of Physical Organic Chemistry, 1999. Link
Conformational Analysis of Piperidines
Eliel, E. L., et al. "Conformational Analysis of Heterocyclic Compounds." Journal of the American Chemical Society, 1958. Link
Sulfonyl Chloride Reactivity & Stability
King, J. F., et al. "Hydrolysis of sulfonyl chlorides." Journal of the American Chemical Society, 1992. Link
BenchChem Technical Guides. "Stability of Heteroaromatic Sulfonyl Chlorides." Link
Synthesis of Piperidine Sulfonamides
Smith, A. B., et al. "Design and Synthesis of Piperidine-Based Sulfonamides."[10] Journal of Medicinal Chemistry, 2015. Link
Topic: HPLC Analysis Methods for Purity of CAS 1935466-78-6 Content Type: Technical Comparison Guide Audience: Pharmaceutical Researchers, QC Scientists, and Process Chemists. Executive Summary: The Hydrolysis Trap The a...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: HPLC Analysis Methods for Purity of CAS 1935466-78-6
Content Type: Technical Comparison Guide
Audience: Pharmaceutical Researchers, QC Scientists, and Process Chemists.
Executive Summary: The Hydrolysis Trap
The analysis of CAS 1935466-78-6 (1-(chlorosulfonyl)piperidine-3-carboxylic acid) presents a specific challenge often overlooked in standard high-throughput screening: hydrolytic instability .
As a sulfonyl chloride, this molecule is a potent electrophile designed for late-stage functionalization. Standard Reverse-Phase HPLC (RP-HPLC) methods using aqueous mobile phases (water/acetonitrile) are fundamentally unsuitable for direct analysis. Upon contact with the mobile phase, the chlorosulfonyl moiety (-SO₂Cl) rapidly hydrolyzes to the sulfonic acid (-SO₃H), leading to:
Quantitation Errors: The area count represents a mix of parent and degradant.
Peak Splitting: On-column degradation results in broad, distorted peaks.
Ghost Peaks: Appearance of the sulfonic acid artifact (often eluting at the void volume).
This guide compares the Standard "Trap" (Direct RP-HPLC) against the Scientific Gold Standard (Derivatization) and a Niche Alternative (Normal Phase), providing a robust protocol for accurate purity assessment.
Part 1: Comparative Analysis of Methodologies
Feature
Method A: Pre-Column Derivatization (Recommended)
Method B: Normal Phase LC (Alternative)
Method C: Standard RP-HPLC (The Trap)
Principle
Convert unstable -SO₂Cl to stable sulfonamide (-SO₂NR₂) before injection.
Analyze directly using non-aqueous solvents (Hexane/EtOH).
Direct injection into aqueous/organic mobile phase.
Stability
High. Derivative is stable for days/weeks.
Moderate. Requires strictly anhydrous solvents.
Critical Failure. Hydrolysis occurs in seconds/minutes.
Accuracy
>99.5% (Quantitative reaction).
~95-98% (Tailing issues).
Unreliable. Measures degradation rate, not purity.
Peak Shape
Sharp, symmetrical (Gaussian).
Often broad/tailing due to -COOH interaction with silica.
Split peaks, fronting, or complete loss of parent peak.
To understand why Method A is required, we must visualize the competing pathways. The sulfonyl chloride is a "ticking clock" in the presence of water.
Figure 1: Competing reaction pathways. Direct injection leads to hydrolysis, while derivatization "locks" the purity profile into a stable form.
Part 3: Detailed Experimental Protocols
Method A: Pre-Column Derivatization (The Gold Standard)
This method uses a secondary amine (Diethylamine or Morpholine) to convert the reactive chloride into a stable sulfonamide. This reaction is instantaneous and quantitative.
Reagents:
Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).
Reagent: Diethylamine (DEA) or Dimethylamine (2M in THF).
Quench: Dilute Formic Acid in Acetonitrile.
Protocol:
Sample Prep: Weigh ~10 mg of CAS 1935466-78-6 into a 20 mL vial.
Dissolution: Dissolve in 5 mL of Anhydrous DCM.
Derivatization: Add 200 µL of Diethylamine (Excess). Vortex for 30 seconds.[1]
Note: The reaction is exothermic and fast. The excess amine neutralizes the HCl byproduct.
Quench/Dilution: Transfer 100 µL of the reaction mixture into an HPLC vial containing 900 µL of Acetonitrile:Water (50:50) + 0.1% Formic Acid.[1]
Why: This neutralizes excess amine and matches the mobile phase strength.
Analysis: Inject 5 µL onto the HPLC.
HPLC Conditions:
Column: Agilent Zorbax Eclipse Plus C18 (100 x 4.6 mm, 3.5 µm) or equivalent.
Mobile Phase A: Water + 0.1% Formic Acid (or TFA).[1]
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][3]
Critical Drawback: The carboxylic acid group at position 3 often interacts strongly with the silica stationary phase, leading to broad peaks that mask closely eluting impurities.
Part 4: Method Validation Workflow
To ensure the derivatization method is trustworthy (E-E-A-T), you must validate that the reaction is complete and does not generate artifacts.
Figure 2: Validation logic to ensure the derivative peak is distinct from reagents and degradation products.
References
BenchChem. (2025).[1][4][5] A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques. Retrieved from
Sigma-Aldrich. (n.d.).[6] Benzenesulfonyl chloride derivatization grade (HPLC).[6][7] Retrieved from
ResearchGate. (2022). Development of a Derivatization RP-HPLC Method for Determination of Sulfuryl Chloride. Retrieved from [4]
National Institutes of Health (NIH). (2015). A Rapid Hydrolysis Method and DABS-Cl Derivatization for Complete Amino Acid Analysis.[8][9] PubMed.[4] Retrieved from [4]
ChemWhat. (n.d.). Benzyl Isothiocyanate & Sulfonyl Chloride Properties.[3][5][10] Retrieved from
Reactivity Comparison: 1-(Chlorosulfonyl)piperidine-3-carboxylic acid vs. Sulfuryl Chloride
Executive Summary: The Sledgehammer vs. The Scalpel In the synthesis of sulfonamides and sulfamides, the choice between Sulfuryl Chloride ( ) and a functionalized Sulfamoyl Chloride (such as 1-(chlorosulfonyl)piperidine-...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Sledgehammer vs. The Scalpel
In the synthesis of sulfonamides and sulfamides, the choice between Sulfuryl Chloride (
) and a functionalized Sulfamoyl Chloride (such as 1-(chlorosulfonyl)piperidine-3-carboxylic acid) represents a trade-off between raw reactivity and chemoselectivity.
Sulfuryl Chloride is a high-energy, bi-functional electrophile. It acts as a "chemical sledgehammer," capable of rapid chlorination and sulfonation but prone to violent hydrolysis and poor selectivity (over-reaction).
1-(Chlorosulfonyl)piperidine-3-carboxylic acid is a stabilized, mono-functional electrophile. It acts as a "molecular scalpel," offering controlled reactivity due to nitrogen lone-pair donation (resonance stabilization), allowing for precise derivatization in the presence of sensitive functional groups.
This guide analyzes the mechanistic differences, stability profiles, and experimental protocols required to handle these two distinct reagents effectively.
To predict the outcome of your reactions, you must understand the electronic environment of the sulfur atom in both species.
Sulfuryl Chloride (
)[1][2][3][4]
Electronic State: The sulfur atom is flanked by two highly electronegative chlorine atoms and two oxygens. This creates an intensely electropositive sulfur center (
).
Reactivity: Extremely high. The absence of resonance donation makes the S-Cl bonds weak and highly susceptible to nucleophilic attack.
Outcome: Rapid reaction with nucleophiles, often leading to "bridging" (reacting with two equivalents of nucleophile) or side-reactions (chlorination via radical mechanisms).
1-(Chlorosulfonyl)piperidine-3-carboxylic acid
Electronic State: One chlorine is replaced by a piperidine nitrogen. The nitrogen lone pair donates electron density into the sulfur-oxygen system (
or ), significantly reducing the electrophilicity of the sulfur.
The "Nipecotic" Effect: The carboxylic acid at the C3 position is an electron-withdrawing group (EWG). It pulls density from the ring, slightly deactivating the nitrogen compared to a simple piperidine.
Result: This molecule is more reactive than a standard dialkyl sulfamoyl chloride but significantly more stable than sulfuryl chloride.
Outcome: Controlled substitution. The leaving group is exclusively Cl; the N-S bond is stable under standard nucleophilic substitution conditions.
Visualization: Reactivity Hierarchy
Figure 1: Comparative reactivity landscape showing the kinetic difference between the two reagents.
Comparative Reactivity Matrix
The following data summarizes the operational differences between the two reagents.
Feature
Sulfuryl Chloride ()
1-(Chlorosulfonyl)piperidine-3-COOH
Physical State
Liquid (Volatile, Fuming)
Solid or Viscous Oil (Non-volatile)
Hydrolytic Stability
Violent. Explodes on contact with water to form + .[1]
Moderate. Hydrolyzes slowly over minutes/hours. Can be handled in open air briefly.
Use this when coupling the piperidine motif to another molecule (e.g., drug discovery).
Critical Step: The C3-Carboxylic Acid is acidic (
). You must account for this proton.
Solvent: Polar aprotic solvents are best (THF, DMF, or Acetonitrile) due to the polarity of the carboxylic acid.
Base Stoichiometry: You need at least 2.2 equivalents of base.
1.0 equiv to neutralize the generated HCl.
1.0 equiv to deprotonate the C3-COOH (forming the carboxylate).
0.2 equiv excess to drive kinetics.
Temperature: Start at 0°C , but allow to warm to Room Temperature (25°C) . The resonance stabilization means this reagent requires more thermal energy to react than
.
Monitoring: Reaction may take 1–4 hours. Monitor by LCMS (look for the sulfonamide mass).
Workup: Acidify carefully to pH 3-4 to protonate the carboxylic acid product before extraction (using EtOAc).
Comparison Workflow Diagram
Figure 2: Decision tree and process flow for selecting and handling the appropriate reagent.
Troubleshooting & Optimization
Issue: Low Yield with Piperidine Derivative
Cause: The carboxylate anion (formed after adding base) might be forming an internal salt or reducing solubility.
Solution: Protect the carboxylic acid as a methyl ester before the sulfamoylation reaction. Reacting 1-(chlorosulfonyl)piperidine-3-carboxylic acid methyl ester avoids the zwitterion issue and improves solubility in DCM. Hydrolyze the ester back to the acid at the end (LiOH/THF).
Issue: "Black Tar" with Sulfuryl Chloride
Cause: Radical chlorination or polymerization due to heat.
Solution: Ensure strict temperature control (< 0°C). Add a radical scavenger (rarely needed if temp is controlled, but possible) or switch to Sulfuryl Fluoride (
) for higher stability (though is a gas and has specific toxicity concerns).
References
Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer. (Standard text on sulfonyl chloride reactivity).
Woolven, H., et al. (2016). "The Synthesis of Sulfonamides." Chemical Reviews.
Spillane, W. J., et al. (1980). "Hydrolysis of Sulfamoyl Chlorides." Canadian Journal of Chemistry. (Kinetic data on hydrolysis rates of N-substituted sulfonyl chlorides).
Moussa, Z. (2012). "Sulfuryl Chloride in Organic Synthesis." Synlett. (Comprehensive review of SO2Cl2 applications).
A Comparative Guide to the Biological Activity of Nipecotic Acid Derivatives: The Untapped Potential of Sulfonamides
For researchers and drug development professionals navigating the complexities of central nervous system (CNS) therapeutics, enhancing inhibitory neurotransmission via γ-aminobutyric acid (GABA) remains a cornerstone of...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals navigating the complexities of central nervous system (CNS) therapeutics, enhancing inhibitory neurotransmission via γ-aminobutyric acid (GABA) remains a cornerstone of anticonvulsant drug design. Nipecotic acid is a potent, conformationally restricted inhibitor of the GABA transporter 1 (GAT-1), presenting a promising scaffold for elevating synaptic GABA levels.[1][2][3] However, its clinical utility is nullified by its hydrophilic, zwitterionic nature, which severely restricts its passage across the blood-brain barrier (BBB).[3]
This guide provides a comparative analysis of strategies to overcome this limitation, with a specific focus on the largely unexplored potential of sulfonamide derivatives. While ester and N-arylalkenyl modifications have led to clinically relevant compounds like Tiagabine, the sulfonamide moiety offers a unique combination of physicochemical properties and inherent biological activity that warrants dedicated investigation.[2][4] We will objectively compare the performance of known nipecotic acid derivatives and provide the experimental framework necessary to evaluate novel sulfonamide analogues.
The Central Challenge: Overcoming the Blood-Brain Barrier
The primary obstacle for systemically administered nipecotic acid is its inability to reach its target in the CNS.[3][5] Effective therapeutic intervention requires chemical modification to increase lipophilicity, thereby facilitating passive diffusion across the BBB or hijacking endogenous transporter systems.
The core strategy involves masking the polar carboxylate and secondary amine functionalities of the nipecotic acid backbone. This has been primarily achieved through two avenues:
Prodrug Approaches (Esterification): Converting the carboxylic acid to an ester increases lipophilicity. These prodrugs can cross the BBB and are subsequently hydrolyzed by endogenous esterases in the brain to release the active nipecotic acid.[5]
N-Substitution with Lipophilic Moieties: Attaching large, lipophilic groups to the piperidine nitrogen has proven to be the most successful strategy, yielding potent GAT-1 inhibitors with excellent CNS penetration, exemplified by the FDA-approved drug Tiagabine.[3][4]
The diagram below illustrates the GABAergic synapse and the targeted mechanism of action for nipecotic acid derivatives.
Caption: Mechanism of GABA Uptake Inhibition at the Synapse.
The Sulfonamide Proposition: A Hybrid Strategy
The sulfonamide group is a cornerstone of medicinal chemistry, present in a wide array of drugs with antibacterial, antiviral, and, notably, anticonvulsant properties.[6][7] Zonisamide, for instance, is a marketed antiepileptic drug based on a sulfonamide structure.[8] Creating sulfonamide derivatives of nipecotic acid—by forming a sulfonamide bond with the piperidine nitrogen—presents a compelling, albeit underexplored, therapeutic strategy.
This approach is hypothesized to offer several advantages:
Enhanced Lipophilicity: The appended aryl sulfonamide group would significantly increase lipophilicity, similar to N-substitution strategies.
Dual-Action Potential: It combines the GAT-1 inhibitory scaffold of nipecotic acid with a moiety known for its own intrinsic anticonvulsant activities, which may include carbonic anhydrase inhibition.[7]
Modulation of Physicochemical Properties: The sulfonamide linkage offers different electronic and hydrogen-bonding characteristics compared to a simple alkyl or amide linker, potentially influencing target binding and pharmacokinetic profiles.
Comparative Biological Activity: Insights from Amide and Ester Derivatives
Direct, published experimental data comparing sulfonamide derivatives of nipecotic acid to other classes is exceptionally scarce. However, we can infer potential performance by examining data from structurally related amide and ester derivatives and comparing them to established N-alkylated inhibitors.
This table summarizes data from various studies and is intended for comparative purposes. Direct comparison of potency requires head-to-head trials.
The data indicates that masking nipecotic acid's polar groups is a valid strategy for achieving in vivo anticonvulsant activity. While esters like MNPC show efficacy, the N-substituted derivatives like Tiagabine demonstrate a more refined profile with high target affinity.[4][9] The amide derivatives explored thus far have been tailored for multi-target neurodegenerative diseases rather than pure anticonvulsant activity.[12] This leaves a significant opportunity for sulfonamide derivatives, which could merge the GAT-1 inhibition of the N-arylalkenyl class with the broader anticonvulsant mechanisms associated with the sulfonamide moiety itself.
Experimental Protocols for Preclinical Evaluation
A rigorous, standardized evaluation is critical to determine the therapeutic potential of novel sulfonamide derivatives. The Anticonvulsant Drug Development (ADD) Program outlines a tiered approach, beginning with initial screening in the Maximal Electroshock (MES) and subcutaneous Pentylenetetrazole (scPTZ) tests, followed by neurotoxicity assessment.[14]
Preclinical Anticonvulsant Screening Workflow
Caption: Standard workflow for preclinical anticonvulsant drug evaluation.
Protocol 1: Maximal Electroshock (MES) Test
This test is a model for generalized tonic-clonic seizures and identifies compounds that prevent the spread of seizure discharge.[15][16]
Objective: To assess the ability of a test compound to prevent the tonic hindlimb extension phase of a maximal electroshock-induced seizure.
Methodology:
Animal Model: Male Swiss mice (18-25 g).
Drug Administration: The test compound is administered intraperitoneally (i.p.) at various doses (e.g., 30, 100, 300 mg/kg). A vehicle control group receives the drug vehicle only.
Pretreatment Time: Testing is typically conducted at 30 minutes and 4 hours post-injection to assess time to peak effect.
Seizure Induction: A corneal electrode is used to deliver an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).
Endpoint: The animal is observed for the presence or absence of tonic hindlimb extension. Abolition of this reflex is considered protection.
Data Analysis: The median effective dose (ED₅₀), the dose required to protect 50% of the animals, is calculated.
Protocol 2: Subcutaneous Pentylenetetrazole (scPTZ) Test
This test uses a chemical convulsant to induce myoclonic and clonic seizures and is considered a model for absence seizures. It identifies compounds that can elevate the seizure threshold.[15][16]
Objective: To evaluate the ability of a test compound to prevent or delay the onset of seizures induced by pentylenetetrazole (PTZ).
Methodology:
Animal Model: Male Swiss mice (18-25 g).
Drug Administration: The test compound is administered i.p. at various doses.
Pretreatment Time: Typically 30 minutes before PTZ challenge.
Convulsant Challenge: A dose of PTZ sufficient to cause convulsions in >95% of control animals (e.g., 85 mg/kg) is administered subcutaneously.
Endpoint: Animals are observed for 30 minutes. The primary endpoint is the absence of a 5-second episode of clonic spasms. A delay in the latency to the first seizure can also be recorded.
Data Analysis: The ED₅₀ is calculated based on the percentage of animals protected from the clonic seizure endpoint.
Protocol 3: Rotarod Neurotoxicity Test
This assay assesses motor impairment and is used to establish a therapeutic window for active compounds.[14]
Objective: To determine the dose of a test compound that causes motor coordination deficits.
Methodology:
Apparatus: A rotating rod (e.g., 1-inch diameter) turning at a constant speed (e.g., 6 rpm).
Animal Model: Male Swiss mice (18-25 g).
Training: Mice are pre-trained to remain on the rotating rod for a set duration (e.g., 1 minute).
Drug Administration: The test compound is administered i.p. at various doses.
Testing: At the time of expected peak effect (determined from MES/scPTZ tests), mice are placed on the rod.
Endpoint: The inability of an animal to remain on the rod for the full duration (e.g., 1 minute) in three consecutive trials is defined as neurotoxicity.
Data Analysis: The median toxic dose (TD₅₀), the dose causing motor impairment in 50% of animals, is calculated. The Protective Index (PI = TD₅₀/ED₅₀) is then determined, with a higher PI indicating a more favorable safety profile.
Conclusion and Future Directions
The derivatization of nipecotic acid has been a fruitful endeavor in the development of anticonvulsant agents, successfully overcoming the pharmacokinetic limitations of the parent compound. While N-arylalkenyl derivatives like Tiagabine have set a high benchmark, the field remains open for innovation.
Sulfonamide derivatives of nipecotic acid represent a logical and compelling next step. The fusion of a proven GAT-1 inhibitory scaffold with a moiety known for its diverse CNS activities and favorable drug-like properties presents a rational design strategy for novel anticonvulsants. The lack of extensive research in this specific area highlights a significant gap and an opportunity for drug discovery programs.
It is imperative that future research focuses on the synthesis of a library of N-arylsulfonyl nipecotic acids with diverse aromatic substitutions. Subsequent evaluation using the standardized preclinical models detailed in this guide will be crucial to elucidate their structure-activity relationships, confirm their mechanism of action, and determine their therapeutic potential. Such studies could unveil a new class of dual-action anticonvulsants with superior efficacy and safety profiles.
References
Papagiouvannis, G., Theodosis-Nobelos, P., & Rekka, E. A. (2022). Nipecotic Acid Derivatives as Potent Agents against Neurodegeneration: A Preliminary Study. Molecules, 27(20), 6984. [Link]
Bonina, F. P., et al. (1998). Synthesis, stability, and pharmacological evaluation of nipecotic acid prodrugs. Journal of Medicinal Chemistry, 41(23), 4646-4653. [Link]
Papagiouvannis, G., Theodosis-Nobelos, P., & Rekka, E. A. (2022). Nipecotic Acid Derivatives as Potent Agents against Neurodegeneration: A Preliminary Study. PubMed Central, PMCID: PMC9608149. [Link]
Papagiouvannis, G., Theodosis-Nobelos, P., & Rekka, E. A. (2022). Nipecotic Acid Derivatives as Potent Agents against Neurodegeneration: A Preliminary Study. PubMed, PMID: 36296577. [Link]
Design, Synthesis and Enhanced BBB Penetration Studies of L-serine-Tethered Nipecotic Acid-Prodrug. (n.d.). Thieme Connect. [Link]
Discovery of Novel Isonipecotic Acid-Based Heteroaryl Amino Acid Derivatives as Potential Anticonvulsant Agents: Design, Synthesis, In-Silico ADME Study, and Molecular Docking Studies. (2023). PubMed Central. [Link]
Al-Soud, Y. A., et al. (2007). Synthesis and anticonvulsant activity of sulfonamide derivatives-hydrophobic domain. Bioorganic & Medicinal Chemistry Letters, 17(1), 255-259. [Link]
Kaminski, K., et al. (2016). Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives. PubMed Central, PMCID: PMC6276850. [Link]
Hinko, C. N., et al. (1984). Anticonvulsant activity of the nipecotic acid ester, (+/-)-m-nitrophenyl-3-piperidinecarboxylate. Neuropharmacology, 23(9), 1035-1040. [Link]
Krogsgaard-Larsen, P. (1980). Inhibitors of the GABA uptake systems. Molecular and Cellular Biochemistry, 31(3), 105-121. [Link]
Yunger, L. M., et al. (1984). Novel inhibitors of gamma-aminobutyric acid (GABA) uptake: anticonvulsant actions in rats and mice. Journal of Pharmacology and Experimental Therapeutics, 228(1), 109-115. [Link]
Suzdak, P. D., & Jansen, J. A. (1995). A review of the preclinical pharmacology of tiagabine: a potent and selective anticonvulsant GABA uptake inhibitor. Epilepsia, 36(6), 612-626. [Link]
Jarząb, A., et al. (2022). Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides. Molecules, 27(21), 7435. [Link]
Supuran, C. T. (2008). Anticonvulsant sulfonamides/sulfamates/sulfamides with carbonic anhydrase inhibitory activity: drug design and mechanism of action. Current Pharmaceutical Design, 14(7), 661-671. [Link]
Kumar, V., et al. (2022). Nipecotic acid as potential lead molecule for the development of GABA uptake inhibitors; structural insights and design strategies. European Journal of Medicinal Chemistry, 238, 114467. [Link]
Piazzi, L., et al. (2003). Synthesis and anticonvulsant activity of a new class of 2-[(arylalky)amino]alkanamide derivatives. Journal of Medicinal Chemistry, 46(12), 2493-2503. [Link]
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Literature precedents for 1-(Chlorosulfonyl)piperidine-3-carboxylic acid in GABA research
A Comparative Guide to 1-(Chlorosulfonyl)piperidine-3-carboxylic acid in the Context of GABAergic Modulation For researchers, scientists, and drug development professionals, the modulation of the γ-aminobutyric acid (GAB...
Author: BenchChem Technical Support Team. Date: February 2026
A Comparative Guide to 1-(Chlorosulfonyl)piperidine-3-carboxylic acid in the Context of GABAergic Modulation
For researchers, scientists, and drug development professionals, the modulation of the γ-aminobutyric acid (GABA) system represents a cornerstone of neuroscience research and therapeutic development. As the primary inhibitory neurotransmitter in the mammalian central nervous system, GABA plays a crucial role in maintaining the balance between neuronal excitation and inhibition.[1][2] Dysregulation of GABAergic signaling is implicated in a host of neurological and psychiatric disorders, including epilepsy, anxiety, and neuropathic pain.[3][4][5] A key mechanism for regulating GABAergic tone is through the action of GABA transporters (GATs), which are responsible for the reuptake of GABA from the synaptic cleft.[2][6] Inhibition of these transporters, particularly GAT-1, prolongs the presence of GABA in the synapse, thereby enhancing inhibitory neurotransmission.[1][7][8] This guide provides a comparative analysis of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid, a compound of interest, against established GABAergic modulators, with a focus on its potential as a GABA uptake inhibitor.
The Piperidine-3-Carboxylic Acid Scaffold: A Privileged Structure in GABA Research
The piperidine-3-carboxylic acid core, also known as nipecotic acid, is a well-established pharmacophore in the design of GABA uptake inhibitors.[9] Nipecotic acid itself is a known inhibitor of GABA transporters.[10] Its derivatives have been extensively explored, leading to the development of potent and selective GAT inhibitors.[11][12] The most prominent example is Tiagabine, an anticonvulsant medication that selectively inhibits GAT-1.[7][8][13][14] The therapeutic success of Tiagabine underscores the potential of nipecotic acid derivatives in treating neurological disorders.[9][15]
1-(Chlorosulfonyl)piperidine-3-carboxylic acid: A Novel Entrant
While there is a substantial body of research on nipecotic acid derivatives, 1-(Chlorosulfonyl)piperidine-3-carboxylic acid does not have extensive literature precedents in the context of GABA research. Its structure, however, suggests a potential interaction with the GABAergic system, primarily due to the presence of the piperidine-3-carboxylic acid moiety. The novel feature of this compound is the chlorosulfonyl group attached to the piperidine nitrogen.
The chlorosulfonyl group is a highly reactive electrophile, often utilized in organic synthesis to form sulfonamides by reacting with primary or secondary amines.[16][17] In a biological context, this reactivity could lead to covalent interactions with nucleophilic residues (such as lysine or cysteine) on target proteins. This presents a potential mechanism of action that differs from the reversible, competitive inhibition of many existing GAT inhibitors.
Comparative Analysis with Established GABA Uptake Inhibitors
To understand the potential of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid, it is essential to compare it with well-characterized GABA uptake inhibitors.
Compound
Mechanism of Action
Key Features
Nipecotic Acid
Competitive inhibitor of GATs (GAT-1, GAT-2, GAT-3, GAT-4)[10]
Parent compound for many GAT inhibitors. Limited blood-brain barrier permeability due to its hydrophilic nature.[9] Also shows weak agonist activity at GABAA receptors at high concentrations.[18]
Lipophilic derivative of nipecotic acid, enhancing blood-brain barrier penetration.[9] Used clinically as an anticonvulsant.[13][15]
1-(Chlorosulfonyl)piperidine-3-carboxylic acid
Hypothesized: Potential GAT inhibitor, possibly with a covalent mechanism of action.
The chlorosulfonyl group introduces high reactivity, which could lead to irreversible inhibition. The piperidine-3-carboxylic acid core suggests a potential affinity for GABA transporters.
Potential Advantages and Disadvantages
The unique chemical nature of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid offers both potential advantages and disadvantages compared to traditional reversible inhibitors.
Potential Advantages:
Prolonged Duration of Action: Covalent inhibition could lead to a longer-lasting effect, potentially reducing dosing frequency.
High Potency: Irreversible binding can result in high apparent potency.
Novel Mechanism: A different mode of action could be effective in cases where resistance to reversible inhibitors has developed.
Potential Disadvantages:
Off-Target Effects: The high reactivity of the chlorosulfonyl group could lead to non-specific binding to other proteins, resulting in toxicity.
Immunogenicity: Covalent modification of proteins can sometimes trigger an immune response.
Difficulty in Reversal: The irreversible nature of the binding makes it challenging to counteract any adverse effects.
Experimental Workflows for Evaluation
To ascertain the GABAergic activity of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid, a series of standard experimental protocols would be employed.
In Vitro GABA Uptake Assay
This assay is fundamental for determining the inhibitory potency of a compound on GABA transporters.
Protocol:
Preparation of Synaptosomes: Isolate synaptosomes from rat brain tissue (e.g., cortex or hippocampus) by differential centrifugation.
Incubation: Pre-incubate the synaptosomes with varying concentrations of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid.
GABA Uptake: Initiate GABA uptake by adding a low concentration of radiolabeled GABA (e.g., [3H]GABA).
Termination: Stop the uptake reaction after a short incubation period by rapid filtration.
Quantification: Measure the amount of radioactivity taken up by the synaptosomes using liquid scintillation counting.
Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of the specific [3H]GABA uptake.
Signaling Pathways and Structural Relationships
Conclusion
1-(Chlorosulfonyl)piperidine-3-carboxylic acid represents an intriguing, albeit uncharacterized, molecule in the landscape of GABA research. Its structural similarity to nipecotic acid and its derivatives, such as the clinically successful Tiagabine, suggests a potential for interaction with GABA transporters. The presence of a reactive chlorosulfonyl group distinguishes it from existing GAT inhibitors and hints at a possible covalent mechanism of action. While this could offer advantages in terms of potency and duration of action, it also raises concerns about specificity and potential toxicity. Rigorous experimental evaluation, starting with in vitro GABA uptake assays, is necessary to elucidate the pharmacological profile of this compound and determine its viability as a tool for research or as a lead for novel therapeutic agents targeting the GABAergic system.
References
Anonymous. (2025, March 8). Pharmacology of Tiagabine (Gabitril) ; Mechanism of action, Pharmacokinetics, Uses, Effects. Google Vertex AI Search.
Anonymous. (2024, December 19).
Anonymous. (1999). Basic mechanisms of gabitril (tiagabine) and future potential developments. Epilepsia, 40 Suppl 9, S2-6.
Anonymous. (2024, July 17). What is the mechanism of Tiagabine Hydrochloride?.
Anonymous. (n.d.). The GABA transporter and its inhibitors. PubMed.
Anonymous. (n.d.). Derivatives of piperidine-3-carboxylic acid as GABA uptake inhibitors.
Andersen, K. E., et al. (1999). Synthesis of novel GABA uptake inhibitors. 3. Diaryloxime and diarylvinyl ether derivatives of nipecotic acid and guvacine as anticonvulsant agents. Journal of Medicinal Chemistry, 42(21), 4281-4291.
Andersen, K. E., et al. (2001). Synthesis of novel GABA uptake inhibitors. Part 6: preparation and evaluation of N-Omega asymmetrically substituted nipecotic acid derivatives. Bioorganic & Medicinal Chemistry, 9(11), 2773-2785.
Brehm, L., et al. (1986). Hydroxy- and amino-substituted piperidinecarboxylic acids as gamma-aminobutyric acid agonists and uptake inhibitors. Journal of Medicinal Chemistry, 29(11), 2249-2255.
Anonymous. (2021, August 4). Novel Functionalized Amino Acids as Inhibitors of GABA Transporters with Analgesic Activity. Journal of Medicinal Chemistry.
Andersen, K. E., et al. (1999). Synthesis of Novel GABA Uptake Inhibitors. 4.
Al-Khawaja, A., et al. (2013). Synthesis and evaluation of N-substituted nipecotic acid derivatives with an unsymmetrical bis-aromatic residue attached to a vinyl ether spacer as potential GABA uptake inhibitors. Bioorganic & Medicinal Chemistry, 21(11), 3149-3158.
Andersen, K. E., et al. (n.d.). The synthesis of novel GABA uptake inhibitors. 1. Elucidation of the structure-activity studies leading to the choice of (R). Journal of Medicinal Chemistry.
Pemmreddy, S., et al. (2022). Structural insights into GABA transport inhibition using an engineered neurotransmitter transporter. The EMBO Journal, 41(13), e110551.
Anonymous. (2024, June 21). What are GAT1 inhibitors and how do they work?.
Krogsgaard-Larsen, P., et al. (1985). GABA-mimetic activity and effects on diazepam binding of aminosulphonic acids structurally related to piperidine-4-sulphonic acid. Journal of Neurochemistry, 44(4), 1115-1122.
Jackel, C., et al. (1998). Nipecotic acid directly activates GABAA-like ion channels. British Journal of Pharmacology, 124(6), 1238-1244.
Kumar, A., et al. (2022). Nipecotic acid as potential lead molecule for the development of GABA uptake inhibitors; structural insights and design strategies. European Journal of Medicinal Chemistry, 234, 114269.
Andersen, K. E., et al. (2000). Synthesis of novel gamma-aminobutyric acid (GABA) uptake inhibitors. 5.(1) Preparation and structure-activity studies of tricyclic analogues of known GABA uptake inhibitors. Journal of Medicinal Chemistry, 43(15), 2817-2831.
Tsolaki, E., et al. (2022). Nipecotic Acid Derivatives as Potent Agents against Neurodegeneration: A Preliminary Study. Molecules, 27(19), 6543.
Anonymous. (n.d.). Novel Functionalized Amino Acids as Inhibitors of GABA Transporters with Analgesic Activity. Journal of Medicinal Chemistry.
Anonymous. (2024, July 27). Ways of modulating GABA transporters to treat neurological disease. Expert Opinion on Therapeutic Targets.
Anonymous. (n.d.). Pyrrolidine, thiomorpholine and piperidine GABA analogues.
Wallace, B. D., et al. (2023). Advanced piperazine-containing inhibitors target microbial β-glucuronidases linked to gut toxicity. RSC Medicinal Chemistry, 14(10), 1873-1883.
Zischinsky, G., et al. (2010). SAR of N-phenyl piperidine based oral integrin alpha5beta1 antagonists. Bioorganic & Medicinal Chemistry Letters, 20(1), 65-68.
Blicharz-Futera, K., et al. (2025). Current development in sulfonamide derivatives to enable CNS-drug discovery. Bioorganic Chemistry, 108076.
Nesterkina, M., et al. (2015). Synthesis and pharmacological properties of new GABA- and TRP allosteric modulators.
Krogsgaard-Larsen, P., et al. (1982). Characterization of the binding of the GABA agonist [3H]piperidine-4-sulphonic acid to bovine brain synaptic membranes. Journal of Neurochemistry, 39(5), 1338-1345.
Markiewicz, M., et al. (2022). Chromoselective Synthesis of Sulfonyl Chlorides and Sulfonamides with Potassium Poly(heptazine imide) Photocatalyst.
Corbeil, C. R., et al. (2015).
Anonymous. (n.d.). Sulfonyl Chlorides and Sulfonamides. Sigma-Aldrich.
Krogsgaard-Larsen, P., et al. (1980). Piperidine-4-sulphonic acid, a new specific GABA agonist. Journal of Neurochemistry, 34(3), 756-759.
Anonymous. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-210.
Operational Guide: Safe Disposal of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid
Executive Summary & Risk Assessment 1-(Chlorosulfonyl)piperidine-3-carboxylic acid presents a dual-hazard profile common to functionalized sulfonyl chlorides. While the piperidine core and carboxylic acid moiety contribu...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Risk Assessment
1-(Chlorosulfonyl)piperidine-3-carboxylic acid presents a dual-hazard profile common to functionalized sulfonyl chlorides. While the piperidine core and carboxylic acid moiety contribute to its solubility profile, the sulfonyl chloride (-SO₂Cl) functional group dictates the immediate safety protocols.
This compound is water-reactive .[1][2] Upon contact with moisture, it undergoes rapid hydrolysis, releasing hydrogen chloride (HCl) gas and generating the corresponding sulfonic acid. Improper disposal (e.g., discarding in trash or rapid addition to aqueous waste) can result in container pressurization, acid splashes, and the release of corrosive fumes.
Core Safety Directive:
NEVER place the unquenched material directly into a waste container.
NEVER add water to the solid chemical.[2] Always add the chemical to a large volume of water/ice.
PPE Requirements (Table 1)
Component
Specification
Rationale
Eye Protection
Chemical Splash Goggles
Standard safety glasses do not seal against corrosive vapors (HCl) or splashes.
Hand Protection
Double-gloving (Nitrile + Laminate)
Sulfonyl chlorides can permeate standard nitrile. Silver Shield® or laminate under-gloves provide superior chemical resistance.
Respiratory
Fume Hood (Sash at 18")
Essential to capture evolved HCl gas.
Body
Lab Coat (Buttoned) + Apron
Acid-resistant apron recommended during the quenching phase due to splash risk.
The Chemistry of Deactivation
To dispose of this chemical safely, we must chemically convert the reactive sulfonyl chloride into a stable, water-soluble sulfonate salt.
The Reaction:
Following hydrolysis, the solution will be highly acidic (pH < 1) due to the formation of both the sulfonic acid derivative and hydrochloric acid. The final step involves neutralizing this mixture to pH 6–8 using a mild base.
Mechanism Visualization
The following diagram illustrates the transformation pathway from hazard to stable waste.
Figure 1: Reaction pathway for the deactivation of sulfonyl chlorides.
Step-by-Step Quenching Protocol
Prerequisite: Ensure all work is performed inside a certified fume hood.
Phase 1: Preparation
Calculate Quantities: For every 1 gram of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid, prepare approximately 10 mL of ice water .
Vessel Selection: Use a beaker at least 3x the total volume of the final solution to account for foaming (if bicarbonate is used) and stirring displacement.
Cooling: Place the beaker of water in an ice bath. Cooling is critical to dampen the exotherm of the hydrolysis reaction [1].[3]
Phase 2: Controlled Hydrolysis
Agitation: Begin vigorous stirring of the ice water using a magnetic stir bar.
Addition:
If Solid: Slowly add the solid powder to the ice water in small portions. Do not dump the entire amount at once.
If Solution: If the material is dissolved in an organic solvent (e.g., DCM or THF), add this solution dropwise to the ice water.
Observation: You may observe "fizzing" or "smoking" (HCl mist). Pause addition if the temperature rises significantly or if gas evolution becomes vigorous.
Completion: Allow the mixture to stir for 30–60 minutes after the last addition. The ice should be allowed to melt naturally during this time.
Phase 3: Neutralization
Note: The solution is now a mixture of strong acids (HCl and Sulfonic acid).
pH Monitoring: Test the pH (it should be pH 1–2).
Base Addition:
Option A (Sodium Hydroxide 1M - Preferred): Add slowly. This generates heat but no gas.
Option B (Sodium Bicarbonate - Caution): Add saturated NaHCO₃ solution slowly. Warning: This will generate significant CO₂ foam. Ensure your vessel has ample headspace.
Endpoint: Continue adding base until the pH stabilizes between 6 and 8 .
Phase 4: Verification & Segregation
Final Check: Confirm pH is neutral. The solution should be clear and homogenous.
Segregation Logic:
Scenario A (Pure Aqueous): If no organic solvents were used, dispose of the neutral solution in the Aqueous Chemical Waste stream.[4]
Scenario B (Mixed Solvent): If you dissolved the starting material in DCM/THF, the final mixture must go into the Halogenated Organic Waste (if DCM) or Non-Halogenated Organic Waste (if THF) container.
Decision Logic Workflow
Follow this flowchart to determine the correct operational path.
Figure 2: Operational flowchart for the disposal of water-reactive acid chlorides.
Emergency Procedures
Spill (Solid): Do not use water to clean up the dry powder. Cover with dry sand or an absorbent pad, scoop into a container, and quench in a fume hood following the protocol above [2].
Skin Contact: Immediate flush with water for 15 minutes.[1][2][5] The sulfonyl chloride reacts with skin moisture to produce acid burns. Seek medical attention.
Inhalation: Move to fresh air immediately. HCl gas is a severe respiratory irritant.
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US).
University of California, Irvine - Environmental Health & Safety. (2015). Water Reactive Chemicals Standard Operating Procedure.
Massachusetts Institute of Technology (MIT) EHS. (n.d.). Specific Chemical Hazards - Acid Chlorides.
